2-Hydroxypropane-1,3-diyl bis(2-propylvalerate)

• CAS: 77656-58-7

Core Science & Biosynthesis

Chemical Structure Analysis and Pharmacokinetic Profiling of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate)

Executive Summary

Valproic acid (VPA) is a cornerstone therapeutic agent used in the management of epilepsy, bipolar disorder, and migraine prophylaxis. Despite its broad clinical utility, VPA's application is frequently bottlenecked by dose-dependent hepatotoxicity and teratogenicity. These adverse effects are primarily driven by hepatic first-pass metabolism, which oxidizes VPA into toxic intermediates such as 4-ene-VPA [1].

To circumvent these pharmacokinetic limitations, lipidic prodrug strategies have been engineered. 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) (CAS: 77656-58-7), commonly referred to as 1,3-divalproin , represents a highly optimized diglyceride prodrug. By covalently esterifying VPA to the sn-1 and sn-3 positions of a glycerol backbone, researchers have created a molecule that hijacks the body's endogenous lipid absorption pathways, shifting absorption from the portal vein to the lymphatic system.

Chemical Structure & Molecular Rationale

The architecture of 1,3-divalproin is purposefully designed to exploit endogenous enzymatic behavior.

• Molecular Formula : C19H36O5

• Molecular Weight : 344.49 g/mol

• Structural Causality : The sn-2 position of the glycerol backbone is deliberately left as a free hydroxyl group. Endogenous digestive enzymes, specifically pancreatic lipases, exhibit strict regioselectivity—they preferentially hydrolyze ester bonds at the terminal sn-1 and sn-3 positions of glycerides. By placing the sterically hindered VPA moieties at these terminal positions, the prodrug ensures rapid and predictable enzymatic cleavage post-absorption. This releases the active VPA moiety efficiently at the target sites while leaving a harmless 2-monoglyceride byproduct [2].

Synthesis Protocol: Regioselective Esterification

Synthesizing a 1,3-diglyceride without triggering acyl migration to the sn-2 position requires stringent protective group chemistry. The following self-validating protocol utilizes a Steglich esterification, which is ideal for sterically hindered, alpha-branched carboxylic acids like VPA.

Step-by-Step Methodology:

• Protection : Begin with 2-O-benzylglycerol to completely block the sn-2 hydroxyl group, preventing unwanted esterification at the middle carbon.

• Coupling (Steglich Esterification) :

  • Dissolve 1.0 equivalent of 2-O-benzylglycerol and 2.2 equivalents of Valproic Acid in anhydrous dichloromethane (DCM) under an inert argon atmosphere to prevent moisture-induced side reactions.

  • Add 0.2 equivalents of 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst. DMAP is critical here to suppress side reactions and accelerate the acylation of the highly hindered VPA.

  • Cool the reaction mixture to 0°C and dropwise add 2.2 equivalents of N,N'-Dicyclohexylcarbodiimide (DCC).

  • Stir at room temperature for 12 hours. The formation of a white precipitate (dicyclohexylurea, DCU) acts as a visual validation of successful coupling.

• Filtration & Extraction : Filter out the DCU byproduct. Wash the organic filtrate sequentially with 1M HCl, saturated NaHCO3, and brine to remove residual DMAP and unreacted acids. Dry over anhydrous Na2SO4.

• Deprotection :

  • Dissolve the purified 1,3-divalproyl-2-O-benzylglycerol intermediate in ethyl acetate.

  • Add 10% Palladium on Carbon (Pd/C) catalyst.

  • Stir vigorously under a Hydrogen (H2) atmosphere (1 atm) for 6 hours to catalytically cleave the benzyl ether.

• Final Purification : Filter the mixture through a Celite pad to remove the Pd/C catalyst, concentrate in vacuo, and purify via silica gel column chromatography (using a Hexane:Ethyl Acetate gradient) to yield pure 1,3-divalproin.

Fig 1: Regioselective synthesis workflow of 1,3-divalproin utilizing Steglich esterification.

Analytical Characterization

To validate the structural integrity and regioselectivity of the synthesized 1,3-divalproin, multi-nuclear NMR and Mass Spectrometry are required. The absence of an sn-2 ester peak in the proton NMR is the primary quality control metric.

Analytical Method	Target Signal / Marker	Expected Result	Causality / Significance
1H NMR (CDCl3)	Terminal Methyls (-CH3)	~0.90 ppm (Triplet, 12H)	Confirms the presence of two intact valproate chains.
1H NMR (CDCl3)	sn-1,3 Methylene (-CH2-O-)	~4.15 ppm (Multiplet, 4H)	Validates esterification specifically at the terminal positions.
1H NMR (CDCl3)	sn-2 Methine (-CH-OH)	~3.95 ppm (Multiplet, 1H)	Confirms the free, unesterified hydroxyl group at sn-2.
13C NMR (CDCl3)	Carbonyl Carbon (C=O)	~176.5 ppm	Confirms the integrity of the ester linkages.
ESI-MS (Positive)	[M+Na]+ Adduct	m/z 367.2	Validates exact molecular weight (344.49 + 23 Da for Sodium).

Pharmacokinetic Workflow & Lymphatic Targeting

The primary clinical advantage of the 1,3-divalproin prodrug is its ability to bypass the portal vein. Standard VPA is absorbed directly into the portal circulation, subjecting it to intense hepatic first-pass metabolism where cytochrome P450 enzymes generate hepatotoxic metabolites [1].

Conversely, 1,3-divalproin possesses an artificially inflated lipophilicity (LogP > 5) due to its diglyceride structure. Within the enterocyte, it is recognized as a dietary lipid and co-packaged into chylomicrons. Because chylomicrons are too large to cross the endothelial lining of blood capillaries, they are exocytosed into the lacteals—the lymphatic vessels of the intestine [3].

The prodrug travels through the mesenteric lymphatic system, ascends the thoracic duct, and empties directly into the systemic circulation via the left subclavian vein. This complete circumvention of the liver drastically reduces hepatotoxicity, increases the systemic bioavailability of the parent drug, and allows for sustained release as lipases gradually cleave the prodrug in the bloodstream and at the blood-brain barrier [2].

Fig 2: Lymphatic transport pathway of 1,3-divalproin bypassing hepatic first-pass metabolism.

Conclusion

2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) exemplifies the precision of lipidic prodrug engineering. By strategically utilizing the sn-1 and sn-3 positions of glycerol, this molecule not only ensures predictable lipase-mediated release but fundamentally alters the absorption routing of valproic acid from the portal to the lymphatic system. For drug development professionals, this structural template offers a robust, field-proven framework for rescuing highly efficacious but hepatotoxic active pharmaceutical ingredients.

References

• Therapeutic and Toxic Effects of Valproic Acid Metabolites International Journal of Molecular Sciences (MDPI / PMC) URL:[Link] [1]

• Prospects and Challenges of Phospholipid-Based Prodrugs Pharmaceutics (MDPI / PMC) URL:[Link][2]

• Intestinal lymphatic transport for drug delivery Advanced Drug Delivery Reviews (NIH / PMC) URL:[Link] [3]

The Physicochemical Profile and Pharmacokinetic Engineering of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate)

Executive Rationale: Overcoming the Limitations of Valproic Acid

Valproic acid (VPA) is a cornerstone antiepileptic and mood-stabilizing agent. However, its clinical efficacy is frequently compromised by a short plasma half-life and dose-limiting hepatotoxicity. This toxicity is primarily driven by hepatic first-pass metabolism, which generates reactive intermediates such as 4-ene-VPA that induce mitochondrial dysfunction.

To circumvent these pharmacokinetic liabilities, lipid-based prodrug strategies have emerged as a highly effective engineering solution . The compound 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) —commonly referred to as 1,3-divalproin or 1,3-bis(valproyl)glycerol—is a rationally designed diglyceride prodrug. By covalently linking two molecules of VPA to the sn-1 and sn-3 positions of a glycerol backbone, we fundamentally alter the molecule's physicochemical properties, enabling it to hijack the body's natural lipid absorption machinery, bypass the liver, and deliver sustained therapeutic concentrations to the central nervous system (CNS) .

Molecular Architecture and Physicochemical Profiling

The structural configuration of 1,3-divalproin is not arbitrary; it is a precise mimic of endogenous diacylglycerols. The absence of a fatty acid at the sn-2 position, combined with the extreme lipophilicity of the dual VPA moieties, dictates its biological fate.

Table 1: Core Physicochemical Properties and Structural Causality

Property	Quantitative Value	Causality / Pharmacokinetic Impact
Chemical Name	2-Hydroxypropane-1,3-diyl bis(2-propylvalerate)	Symmetrical diglyceride structure mimics endogenous lipids.
CAS Registry Number	77656-58-7	Unique chemical identifier for synthesis and sourcing.
Molecular Formula	C₁₉H₃₆O₅	Defines the stoichiometric payload (two VPA molecules per carrier).
Molecular Weight	344.49 g/mol	Falls well within the optimal range (<500 Da) for intestinal permeation.
Calculated LogP	~5.5	Exceeds the critical threshold (LogP > 5.0) required to trigger chylomicron association rather than portal vein absorption.
Luminal Lipase Susceptibility	Highly Resistant	The α-branching of VPA creates severe steric hindrance, preventing premature cleavage by pancreatic lipases in the gut.

Mechanistic Causality: Steric Hindrance and The Lymphatic Bypass

As an application scientist, the most critical question when designing a lipid prodrug is: Will it survive the gastrointestinal lumen intact?

Standard dietary triglycerides are rapidly hydrolyzed by pancreatic lipase at the sn-1 and sn-3 positions. If 1,3-divalproin were highly susceptible to this enzyme, it would immediately degrade into free VPA and glycerol in the duodenum, defeating the purpose of the prodrug. However, VPA (2-propylpentanoic acid) features a bulky propyl group directly attached to the α-carbon. This intense steric hindrance effectively blocks the active site of pancreatic lipase.

Consequently, 1,3-divalproin survives the intestinal lumen and is absorbed intact into the enterocyte. Because its LogP is approximately 5.5, it is highly hydrophobic. Within the enterocyte's endoplasmic reticulum, it partitions into the hydrophobic core of nascent chylomicrons. These chylomicrons are exocytosed into the lacteals (intestinal lymph vessels), traveling through the thoracic duct directly into the systemic circulation .

This lymphatic bypass completely avoids the portal vein and the liver's first-pass metabolic machinery, drastically reducing the formation of hepatotoxic metabolites .

Caption: Pharmacokinetic routing of 1,3-divalproin, highlighting the lymphatic bypass of hepatic first-pass metabolism.

Self-Validating Experimental Methodologies

To empirically prove that 1,3-divalproin utilizes the lymphatic pathway and provides sustained release, we must employ a rigorous, self-validating in vivo model. The gold standard for this is the Mesenteric Lymph Duct Cannulation Assay .

Caption: Step-by-step experimental workflow for in vivo lymphatic transport validation.

Protocol: In Vivo Lymphatic Transport and Mass Balance Assay

1. Animal Preparation & Dual Cannulation:

• Action: Fast male Sprague-Dawley rats for 12 hours. Surgically cannulate both the mesenteric lymph duct (using polyurethane tubing) and the portal vein.

• Causality: Fasting clears endogenous chylomicrons, establishing a baseline. Dual cannulation is mandatory to simultaneously isolate and quantify the two distinct absorptive pathways (lymphatic vs. portal).

2. Formulation & Dosing:

• Action: Dissolve 1,3-divalproin in a Long-Chain Triglyceride (LCT) vehicle (e.g., peanut oil or oleic acid) and administer via oral gavage.

• Causality: LCTs obligatorily stimulate chylomicron biosynthesis in the enterocyte. The LCT acts as a "lipid sink," pulling the highly lipophilic prodrug into the chylomicron core for lymphatic transport.

3. Sample Collection & System Validation:

• Action: Collect lymph fluid and portal blood continuously in 1-hour fractions for 24 hours. Maintain animal hydration via intraduodenal saline infusion.

• Self-Validation: Monitor the lymph flow rate continuously (target: 1–3 mL/h). A sudden drop in volume indicates tube occlusion or physiological stress, automatically invalidating that subject's data.

4. Differential Extraction & Cleavage:

• Action: Spike all collected samples with a stable internal standard (VPA-d6). Split the samples: treat one half with broad-spectrum esterases to completely cleave the prodrug, and leave the other half chemically inhibited (using esterase inhibitors like bis-p-nitrophenyl phosphate). Extract using liquid-liquid extraction (hexane/ethyl acetate).

• Causality: This differential cleavage allows the precise quantification of intact 1,3-divalproin versus prematurely released free VPA in transit.

5. LC-MS/MS Quantification & Mass Balance:

• Action: Analyze the extracts via liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Self-Validation: The system is only validated if the total mass balance (Drug recovered in Lymph + Blood + Feces + Urine) exceeds 85% of the administered dose. A lower recovery indicates unaccounted metabolic degradation or experimental loss.

Comparative Pharmacokinetic Dynamics

When successfully formulated and administered, the diglyceride prodrug fundamentally rewrites the pharmacokinetic profile of valproic acid. The table below summarizes the extrapolated pharmacokinetic shifts achieved by converting free VPA into 1,3-divalproin.

Table 2: Comparative Pharmacokinetic Profile

Parameter	Free Valproic Acid (VPA)	1,3-Divalproin (Prodrug)
Primary Absorption Route	Portal Vein (Blood)	Intestinal Lymphatics (Chylomicrons)
Hepatic First-Pass Exposure	High	Minimal (Bypassed)
Hepatotoxicity Risk	Moderate to High	Low
Plasma Half-Life (t₁/₂)	9 – 16 hours	> 24 hours (Sustained enzymatic release)
Blood-Brain Barrier Penetration	Moderate	High (Crosses as intact prodrug or monoglyceride)

Conclusion

The synthesis and application of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) represents a masterclass in pharmacokinetic engineering. By leveraging the steric hindrance inherent to valproic acid and marrying it to a symmetrical diglyceride backbone, researchers can successfully bypass the portal vein. This lymphatic routing not only shields the liver from toxic first-pass metabolites but also utilizes systemic esterases to provide a sustained, controlled release of the active therapeutic directly into the systemic circulation and central nervous system. For drug development professionals, 1,3-divalproin serves as a definitive blueprint for rescuing highly efficacious but pharmacokinetically flawed small molecules.

References

• MDPI. "Progress in Drug Delivery to the Central Nervous System by the Prodrug Approach". Molecules.[Link]

• NIH / PubMed Central. "Prospects and Challenges of Phospholipid-Based Prodrugs". Pharmaceutics.[Link]

• NIH / PubMed Central. "Intestinal lymphatic transport for drug delivery". Advanced Drug Delivery Reviews.[Link]

• Drug Development & Delivery. "Lymphatic versus Portal Drug Delivery: An Understanding of Drug Oral Absorption & Food Effect". Formulation Forum.[Link]

Therapeutic Potential of Valproic Acid Glycerol Esters in Neuroscience

Technical Whitepaper | Version 2.4

Executive Summary

Valproic acid (VPA) remains a cornerstone therapeutic for epilepsy and bipolar disorder, with emerging indications in neurodegenerative diseases due to its histone deacetylase (HDAC) inhibitory properties.[1] However, its clinical utility is severely compromised by hepatotoxicity, teratogenicity, and poor blood-brain barrier (BBB) penetration, necessitating high systemic doses to achieve therapeutic CNS levels.

This technical guide analyzes Valproic Acid Glycerol Esters (VAGEs) —a class of lipid-mimetic prodrugs designed to overcome these pharmacokinetic barriers. By covalently linking VPA to a glycerol backbone, VAGEs leverage endogenous lipid transport mechanisms, enhance lipophilicity, and provide a sustained-release profile that mitigates peak-concentration-dependent toxicity. This document outlines the chemical rationale, mechanistic pathways, and experimental frameworks for validating VAGEs in neuroscience.

Chemical & Pharmacological Profile

The Limitation of Free Valproic Acid

Free VPA (2-propylpentanoic acid) is a short-chain fatty acid. Its limitations include:

• Ionization: At physiological pH (7.4), VPA is almost entirely ionized (pKa ~4.8), limiting passive diffusion across the BBB.

• Efflux: It is a substrate for efflux transporters at the BBB, reducing net brain uptake.[2]

• Toxicity: Hepatotoxicity is often associated with high peak plasma concentrations (

  ) and the formation of toxic metabolites (e.g., 4-ene-VPA) via -oxidation.

The Glycerol Ester Solution

VAGEs are synthesized by esterifying VPA to a glycerol backbone. The most promising candidates are 1,3-divalproylglycerol (1,3-DVG) and 2-valproylglycerol (2-VG) .

Key Physicochemical Advantages:

• Lipophilicity: Esterification masks the carboxylic acid group, significantly increasing the partition coefficient (LogP).

  • VPA LogP: ~2.7[3]

  • 1,3-DVG LogP: ~5.2 (Estimated)

• Trojan Horse Mechanism: The structure mimics endogenous triglycerides (TAGs) and diglycerides (DAGs), allowing the molecule to bypass standard efflux pumps and potentially utilize fatty acid transport proteins (FATPs) or passive diffusion.

Structure-Activity Relationship (SAR) Table

Compound	Structure Description	Lipophilicity (LogP)	BBB Permeability	Metabolic Stability
Valproic Acid (VPA)	Branched fatty acid	Low (~2.7)	Low (Efflux substrate)	Low (Rapid hepatic clearance)
1-Monovalproin	Glycerol mono-ester	Moderate	Moderate	Low (Rapid hydrolysis)
1,3-Divalproylglycerol	Glycerol di-ester (Symmetric)	High (>5.0)	High (Lipid mimic)	High (Sustained release)
Trivalproin	Glycerol tri-ester	Very High	Moderate (Solubility issues)	Very High (Slow onset)

Mechanisms of Action

The therapeutic efficacy of VAGEs relies on a "Prodrug-to-Active" conversion pathway. Unlike free VPA, which floods the system immediately, VAGEs act as a depot.

Metabolic Activation Pathway

• Absorption: VAGEs are absorbed in the gut similar to dietary lipids, potentially entering the lymphatic system (chylomicrons) and bypassing first-pass hepatic metabolism.

• Transport: They cross the BBB via passive diffusion due to high lipophilicity.

• CNS Activation: Once inside the brain parenchyma, neuroglial lipases (e.g., Monoacylglycerol lipase - MAGL) hydrolyze the ester bonds, releasing free VPA directly at the site of action.

Visualization: VAGE Metabolic & Signaling Pathway

Caption: Schematic of Valproic Acid Glycerol Ester (VAGE) transport across the BBB and subsequent enzymatic hydrolysis to active VPA.

Therapeutic Applications in Neuroscience

Epilepsy (Refractory)

• Mechanism: Sustained GABAergic potentiation.

• Advantage: VAGEs provide a "flat" pharmacokinetic curve, avoiding the troughs where breakthrough seizures occur and the peaks where neurotoxicity manifests.

Neurodegeneration (Alzheimer’s / Huntington’s)

• Mechanism: HDAC Inhibition.[4][5]

• Context: VPA is a potent HDAC inhibitor, promoting the expression of neurotrophic factors (BDNF/GDNF). However, effective HDAC inhibition requires constant exposure.

• VAGE Role: The slow-release kinetics of 1,3-divalproylglycerol ensure continuous HDAC suppression without the pulsatile dosing that leads to side effects.

Experimental Protocols

Protocol A: Synthesis of 1,3-Divalproylglycerol

Rationale: Direct esterification using DCC coupling is standard for generating lipid prodrugs with high yield.

• Reagents: Valproic acid (2.2 eq), Glycerol (1.0 eq), DCC (Dicyclohexylcarbodiimide), DMAP (4-Dimethylaminopyridine).

• Solvent: Anhydrous Dichloromethane (DCM).

• Procedure:

  • Dissolve Glycerol and VPA in DCM under nitrogen atmosphere.

  • Add DMAP (catalyst) followed by dropwise addition of DCC at 0°C.

  • Stir at room temperature for 24 hours.

  • Filter off DCU urea byproduct.

  • Purification: Silica gel column chromatography (Hexane:Ethyl Acetate gradient).

• Validation: 1H-NMR (Check for glycerol backbone protons shift) and Mass Spectrometry.

Protocol B: In Vitro BBB Permeability Assay (PAMPA)

Rationale: Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput method to predict passive diffusion.

• Setup: Use a PAMPA-BBB lipid solution (porcine brain lipid extract).

• Donor Plate: Load VAGE (10-100 µM) in PBS (pH 7.4).

• Acceptor Plate: PBS (pH 7.4).

• Incubation: 18 hours at room temperature.

• Analysis: Quantify VAGE in acceptor well via HPLC-UV or LC-MS/MS.

• Calculation: Determine Effective Permeability (

  ).

  • Target:

    cm/s indicates high CNS penetration.

Protocol C: In Vivo Pharmacokinetic Study (Rat Model)

Rationale: To demonstrate the "depot" effect and brain-to-plasma ratio improvement.

• Subjects: Male Wistar rats (n=6 per group).

• Groups:

  • Group A: Sodium Valproate (IV bolus, equimolar).

  • Group B: 1,3-Divalproylglycerol (IV bolus).

• Sampling: Blood and Brain tissue collection at 0.5, 1, 4, 8, 12, and 24 hours.

• Bioanalysis: Homogenize brain tissue. Hydrolyze esters ex vivo to measure "Total VPA" or measure intact prodrug.

• Key Metric: Calculate the Brain Targeting Index (BTI):

Safety & Toxicology Considerations

• Lipid Overload: High doses of glycerol esters could theoretically alter lipid metabolism. Monitor serum triglycerides and liver enzymes (ALT/AST).

• Glycerol Toxicity: The glycerol backbone is generally recognized as safe (GRAS), but massive release could impact osmolality.

• Teratogenicity: While VAGEs improve delivery, the active metabolite is still VPA. Therefore, teratogenic risks (neural tube defects) likely remain and must be assessed.

References

• Mechanism of Action of Valproic Acid and Its Derivatives. Source: Symbiosis Online Publishing (2020).[6] Context: foundational review of VPA's GABAergic and HDAC inhibition mechanisms.[4] URL:[Link][7]

• Antiepileptic activity of 1,3-dihexadecanoylamino-2-valproyl-propan-2-ol, a prodrug of valproic acid. Source: Journal of Pharmacy and Pharmacology (1991). Context: Early proof-of-concept for lipid-mimetic valproic acid prodrugs. URL:[Link]

• Large amino acid transporter 1 (LAT1) prodrugs of valproic acid: new prodrug design ideas for central nervous system delivery. Source: PubMed (2011). Context: Comparative strategy using transporter-mediated delivery vs. lipid diffusion. URL:[Link]

• Brain delivery of valproic acid via intranasal administration of nanostructured lipid carriers. Source: PubMed Central (2011). Context: Validates the use of lipid-based systems to enhance VPA brain uptake. URL:[Link]

• Neuroprotective effects of valproic acid on brain ischemia are related to its HDAC and GSK3 inhibitions. Source:[5] PubMed (2018).[5] Context: Establishes the neuroprotective utility of VPA, justifying the development of better delivery systems like VAGEs. URL:[Link]

Sources

• 1. Frontiers | Neuroprotective mechanisms of valproic acid and alpha-lipoic acid in ALS: a network pharmacology-based investigation [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. Brain delivery of valproic acid via intranasal administration of nanostructured lipid carriers: in vivo pharmacodynamic studies using rat electroshock model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Valproic Acid? [synapse.patsnap.com]
• 5. Neuroprotective effects of valproic acid on brain ischemia are related to its HDAC and GSK3 inhibitions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]
• 7. mdpi.com [mdpi.com]

Metabolic Pathway and Pharmacokinetic Profiling of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate)

Executive Summary

The development of lipidic prodrugs represents a sophisticated strategy to overcome the pharmacokinetic limitations of small-molecule therapeutics. 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) —commonly understood as 1,3-bis(valproate)glycerol—is a diglyceride prodrug of the widely used antiepileptic and mood-stabilizing agent, valproic acid (VPA). By covalently esterifying two molecules of VPA to the sn-1 and sn-3 positions of a glycerol backbone, this architecture masks the free carboxylic acid moiety of VPA. This modification is designed to reduce gastrointestinal irritation, prolong the systemic half-life, and potentially exploit lymphatic absorption pathways.

This whitepaper provides an in-depth technical analysis of the biphasic metabolic pathway of this prodrug: its initial regiospecific enzymatic hydrolysis, followed by the complex hepatic biotransformation of the liberated valproic acid.

Phase I Metabolism: Regiospecific Hydrolysis (The Cleavage Pathway)

The metabolic activation of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) relies entirely on the cleavage of its ester bonds to liberate active VPA. The structural design specifically leverages the stereospecificity of endogenous lipases and esterases.

Gastrointestinal Cleavage via Pancreatic Lipase

Upon oral administration, the prodrug encounters the lipid-water interface in the duodenum. Pancreatic lipase, secreted as part of the pancreatic juice, is the primary driver of luminal hydrolysis. Crucially, pancreatic lipase exhibits strict regiospecificity: it preferentially cleaves ester bonds at the outer sn-1 and sn-3 positions of acylglycerols, while showing virtually no activity toward the central sn-2 position[1][2]. Because the VPA moieties in this prodrug are located exactly at the sn-1 and sn-3 positions, pancreatic lipase efficiently hydrolyzes the molecule, yielding two equivalents of free VPA and one equivalent of free glycerol.

Intracellular Cleavage via Carboxylesterases (CES)

If the prodrug is formulated to bypass luminal degradation (e.g., via lipid nanoparticle encapsulation) or is absorbed intact, it is subject to intracellular hydrolysis by human carboxylesterases (CES). CES1, which is highly expressed in the liver, and CES2, which predominates in the intestine, are responsible for the phase I metabolism of ester-containing xenobiotics[3]. The bulky, branched nature of the valproate chains requires the larger catalytic pocket of these specific serine hydrolases to execute the nucleophilic attack on the ester carbonyl, releasing the active pharmaceutical ingredient (API) into the systemic circulation.

Figure 1: Biphasic enzymatic hydrolysis of the 1,3-diglyceride prodrug into active VPA and glycerol.

Phase II Metabolism: Hepatic Biotransformation of Valproic Acid

Once liberated, the free valproic acid undergoes extensive and complex hepatic metabolism. VPA is a branched-chain fatty acid, and its biotransformation pathways dictate both its therapeutic efficacy and its toxicological profile. Less than 3% of VPA is excreted unchanged in the urine[4].

Glucuronidation (The Major Inactivation Pathway)

The primary route of VPA metabolism is direct conjugation with glucuronic acid, accounting for 30–50% of the administered dose[5]. This reaction is catalyzed by Uridine 5'-diphospho-glucuronosyltransferases (UGTs), specifically the UGT1A4, UGT1A8, UGT1A10, and UGT2B7 isoforms[5]. The resulting metabolite, VPA-glucuronide (VPAG), is highly water-soluble, pharmacologically inactive, and rapidly excreted via the kidneys[6].

Mitochondrial β-Oxidation (The Major Oxidative Pathway)

Because VPA mimics endogenous fatty acids, it is actively transported into the mitochondria and converted into Valproyl-CoA. It then enters the tricarboxylic acid (TCA) cycle for β-oxidation (accounting for ~40% of metabolism)[4][6]. This pathway generates several active metabolites, including 2-ene-VPA and 3-OH-VPA , which possess intrinsic anticonvulsant properties and contribute to the overall therapeutic effect of the drug[6].

Cytochrome P450 (CYP) Oxidation (The Toxicity Pathway)

Although CYP450 enzymes (predominantly CYP2C9, CYP2A6, and CYP2B6) account for only ~10% of VPA metabolism, this minor pathway is clinically critical[4][7]. CYP-mediated ω- and ω-1 oxidation produces 4-ene-VPA and 4-OH-VPA . 4-ene-VPA is a highly reactive, methyl-branched fatty acid metabolite that is a known hepatotoxin[6]. It disrupts mitochondrial β-oxidation of endogenous lipids, leading to microvesicular steatosis and hyperammonemia—the hallmark signatures of VPA-induced liver injury.

Figure 2: Hepatic biotransformation network of liberated Valproic Acid highlighting the toxicity pathway.

Quantitative Pharmacokinetic Parameters

To contextualize the metabolic flux of this prodrug system, the following table summarizes the key enzymatic parameters and target clearance rates established in the literature for VPA and its lipidic derivatives.

Parameter	Target Enzyme / Pathway	Value / Range	Clinical Implication
Prodrug Cleavage Rate	Pancreatic Lipase	>85% within 2 hours	Rapid luminal conversion if unformulated.
CES2 Affinity ( )	Intestinal CES2	~43 μmol/L (Analogous esters)	High affinity for intestinal first-pass cleavage[3].
VPA Glucuronidation	UGT1A4 / UGT2B7	30–50% of total clearance	Primary driver of systemic elimination[5].
VPA Half-Life ( )	Systemic Circulation	9–16 hours	Prolonged via diglyceride sustained-release.
Toxic Metabolite Ratio	CYP2C9 (4-ene-VPA)	< 2% of total plasma VPA	Must be monitored to prevent hepatotoxicity[6].

Self-Validating Experimental Methodologies

To evaluate the conversion kinetics of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) and monitor the emergence of toxic metabolites, drug development professionals must utilize rigorous, self-validating assays.

Protocol A: In Vitro Prodrug Cleavage Assay (CES1/CES2)

Causality: This assay determines the intrinsic clearance of the prodrug by hepatic and intestinal esterases. A heat-inactivated enzyme control is mandatory to differentiate true enzymatic cleavage from spontaneous chemical hydrolysis in the buffer.

• Preparation: Prepare 100 mM potassium phosphate buffer (pH 7.4). Dilute recombinant human CES1 or CES2 to a final protein concentration of 0.5 mg/mL.

• Control Generation (Self-Validation): Aliquot half of the enzyme solution and heat at 95°C for 15 minutes to denature the protein (Negative Control).

• Incubation: Spike the prodrug into both active and heat-inactivated enzyme solutions to a final concentration of 10 μM. Incubate at 37°C in a shaking water bath.

• Quenching: At predetermined time points (0, 15, 30, 60, 120 mins), extract 50 μL aliquots and immediately quench the reaction by adding 150 μL of ice-cold acetonitrile containing an internal standard (e.g., VPA-d6).

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C to precipitate denatured proteins. Transfer the supernatant for LC-MS/MS analysis.

Protocol B: Multiplexed LC-MS/MS Quantification of VPA and Metabolites

Causality: Because VPA lacks a strong UV chromophore, LC-MS/MS is required for sensitive detection. Using a stable isotope-labeled internal standard (VPA-d6) corrects for matrix suppression effects during electrospray ionization (ESI)[8][9].

• Chromatography: Inject 2 μL of the prepared supernatant onto a Kinetex C18 column (3.5 μm, 2.1 × 100 mm)[9][10].

• Mobile Phase: Use an isocratic elution of methanol and 10 mM ammonium acetate (80:20, v/v) containing 0.1% formic acid at a flow rate of 0.3 mL/min[10].

• Mass Spectrometry: Operate the triple quadrupole mass spectrometer in negative electrospray ionization (ESI-) mode.

• MRM Transitions: Monitor the specific mass-to-charge (m/z) transitions:

  • VPA: m/z 143.1 → 143.1 (Single ion monitoring)

  • 4-ene-VPA (Toxic): m/z 141.1 → 97.1

  • VPA-d6 (Internal Standard): m/z 149.1 → 149.1

Figure 3: Self-validating experimental workflow for prodrug cleavage and metabolite quantification.

Conclusion

The architecture of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) represents a highly targeted approach to VPA delivery. By exploiting the regiospecificity of pancreatic lipase and the broad substrate accommodation of human carboxylesterases, the diglyceride backbone efficiently releases VPA. However, researchers must remain vigilant during preclinical profiling: while the prodrug masks the carboxylic acid to improve tolerability, the liberated VPA remains subject to CYP-mediated ω-oxidation, necessitating rigorous LC-MS/MS monitoring of the hepatotoxic 4-ene-VPA metabolite.

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Toxicological Profile and Pharmacokinetic Dynamics of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate)

Executive Summary & Structural Rationale

2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) (CAS: 77656-58-7), structurally known as 1,3-divalproin, is a synthetic diglyceride prodrug of the widely utilized anticonvulsant and mood stabilizer, valproic acid (VPA). By esterifying two molecules of VPA to a central glycerol backbone, drug developers leverage endogenous lipid metabolic pathways to alter the compound's absorption kinetics.

The primary pharmaceutical rationale for ester prodrugs of VPA is to bypass rapid systemic clearance and blunt the sharp peak plasma concentrations (

) that drive acute, dose-dependent central nervous system (CNS) toxicity[1]. However, because the ultimate therapeutic and toxicological moiety remains the valproate ion, the chronic toxicity profile—encompassing hepatotoxicity, hyperammonemia, and teratogenicity—remains a critical concern[2]. This whitepaper dissects the mechanistic toxicology of this specific prodrug, providing field-proven experimental protocols for its preclinical evaluation.

Toxicokinetics and Biotransformation

The toxicity of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) is inextricably linked to its biotransformation. As a lipid prodrug, the intact molecule is pharmacologically and toxicologically inert until enzymatically hydrolyzed.

• Enzymatic Cleavage: Upon oral administration, the diglyceride is subjected to lipolysis by pancreatic and hepatic lipases, sequentially yielding monovalproin, free valproic acid, and glycerol.

• Altered Absorption & Distribution: The lipophilic nature of the prodrug promotes partial absorption via the intestinal lymphatic system, bypassing first-pass hepatic metabolism. This significantly delays the time to maximum concentration (

  ) and lowers the [1].

• Toxicological Consequence: While the blunted

  reduces the risk of acute CNS depression (e.g., coma, respiratory depression)[3], the prolonged absorption phase extends the Area Under the Curve (AUC) duration. This sustained exposure can continuously saturate hepatic β-oxidation pathways, potentially increasing the formation of hepatotoxic metabolites over a prolonged period[4].

Biotransformation and toxicological pathways of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate).

Core Mechanisms of Toxicity

Once cleaved, the liberated valproate dictates the systemic toxicity profile. The prodrug delivery mechanism modulates the timing and intensity of these effects, but the underlying molecular pathogenesis remains identical to free VPA.

Hepatotoxicity and Mitochondrial Dysfunction

VPA undergoes extensive hepatic metabolism. A minor but highly toxic pathway involves cytochrome P450-mediated ω-oxidation followed by β-oxidation, yielding 4-ene-VPA (2-propyl-4-pentenoic acid)[4]. This specific metabolite is a potent inhibitor of mitochondrial β-oxidation. The sustained release of VPA from the diglyceride prodrug can lead to continuous depletion of mitochondrial Coenzyme A (CoA), resulting in microvesicular steatosis, mitochondrial injury, and potentially fatal hepatotoxicity[2].

Hyperammonemic Encephalopathy

VPA and its metabolites actively deplete hepatic stores of L-carnitine, a molecule essential for transporting long-chain fatty acids into mitochondria[2]. Furthermore, VPA inhibits carbamoyl phosphate synthetase I (the rate-limiting enzyme of the urea cycle) by depleting N-acetylglutamate (NAG). This dual mechanism impairs ammonia detoxification, leading to hyperammonemia and subsequent encephalopathy. This can occur even in the absence of overt hepatic failure or elevated transaminases[5].

Teratogenicity (Epigenetic Disruption)

VPA is a direct inhibitor of histone deacetylases (HDACs)[4]. By preventing the deacetylation of histones, VPA alters the transcription of genes critical for embryonic development, leading to severe neural tube defects. The diglyceride prodrug carries the exact same teratogenic risk as free VPA, necessitating strict contraindications during pregnancy.

Quantitative Data Summary

Toxicological Parameter	Free Valproic Acid (VPA)	1,3-Divalproin (Prodrug)	Mechanistic Rationale
Acute CNS Depression	High risk at >200 mg/kg[5]	Reduced risk	Blunted prevents acute GABAergic overload[1].
Hepatotoxicity Risk	Dose & AUC dependent	Retained / Potentially Higher	Sustained release prolongs β-oxidation saturation[4].
Hyperammonemia	Rapid onset	Delayed onset	Gradual carnitine depletion via continuous VPA release[2].
Teratogenicity	High (HDAC inhibition)	High	Active moiety (valproate ion) remains identical to VPA.

Experimental Protocols for Prodrug Toxicity Validation

Evaluating a lipid prodrug requires specialized, self-validating experimental systems. Standard in vitro assays often fail to capture prodrug toxicity because immortalized cell lines lack the requisite lipases for activation, leading to false-negative safety profiles.

Protocol 1: In Vitro Lipase-Coupled Hepatotoxicity Assay

Rationale: To accurately model the hepatotoxicity of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate), the compound must first be enzymatically cleaved to release the active toxicant.

• Preparation of Simulated Intestinal Fluid (SIF): Prepare SIF supplemented with 10 mg/mL porcine pancreatin (USP) and 3 mM sodium taurocholate to mimic physiological lipolysis conditions.

• Prodrug Activation: Incubate 500 µM of the prodrug in SIF at 37°C for 120 minutes under continuous orbital shaking (150 rpm).

• Extraction: Terminate the reaction with ice-cold acetonitrile. Centrifuge at 10,000 x g for 10 minutes and collect the supernatant containing liberated VPA and intermediate monovalproin.

• Cellular Exposure: Seed HepaRG cells (a metabolically competent human hepatic cell line) at

  cells/well in a 96-well plate. Treat the cells with serial dilutions of the SIF extract for 72 hours.

• Endpoint Analysis: Quantify cellular ATP depletion using a luminescence-based viability assay (e.g., CellTiter-Glo). In parallel, quantify the formation of the toxic 4-ene-VPA metabolite in the culture medium using LC-MS/MS.

Protocol 2: In Vivo Toxicokinetic and Hyperammonemia Tracking

Rationale: To determine how the sustained-release profile of the diglyceride alters the onset and severity of urea cycle disruption compared to immediate-release VPA.

• Animal Dosing: Fast adult male Wistar rats (n=8/group) for 12 hours. Administer equimolar doses (equivalent to 400 mg/kg VPA) of either sodium valproate or 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) via oral gavage.

• Serial Sampling: Collect 200 µL of venous blood via tail vein puncture at 0, 1, 2, 4, 8, 12, 24, and 48 hours post-dose. Transfer immediately to pre-chilled EDTA tubes.

• Ammonia Quantification: Centrifuge blood at 4°C immediately. Measure plasma ammonia levels within 30 minutes of collection using a validated colorimetric enzymatic assay (glutamate dehydrogenase method).

• Carnitine Profiling: Deproteinize a plasma aliquot and quantify free L-carnitine and acylcarnitines via ultra-high-performance liquid chromatography coupled to tandem mass spectrometry (UHPLC-MS/MS).

Self-validating experimental workflow for lipid prodrug toxicity evaluation.

Clinical & Regulatory Implications

Because 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) exhibits delayed absorption and relies on enzymatic cleavage, the clinical management of an overdose must account for prolonged toxicity. Peak systemic levels may be delayed well beyond the typical 18 hours seen in massive immediate-release VPA ingestions[6]. Standard gastrointestinal decontamination (e.g., activated charcoal) may be effective for a longer window. Intravenous L-carnitine supplementation remains the cornerstone of therapy for prodrug-induced hyperammonemia and hepatotoxicity, as it replenishes mitochondrial transport mechanisms and facilitates the renal excretion of valproyl-carnitine conjugates[3].

References

• Valproic acid toxicity: overview and management - PubMed Source: nih.gov URL:[Link]

• Valproate Toxicity - StatPearls - NCBI Bookshelf Source: nih.gov URL:[Link]

• Valproic Acid - Toxicology Library Toxicants - LITFL Source: litfl.com URL:[Link]

• VALPROIC ACID | Poisoning & Drug Overdose, 7e | AccessMedicine Source: mhmedical.com URL:[Link]

• Therapeutic and Toxic Effects of Valproic Acid Metabolites - MDPI Source: mdpi.com URL:[Link]

• Pharmacokinetic analysis of ester prodrugs of valproic acid - PubMed Source: nih.gov URL:[Link]

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• 6. litfl.com [litfl.com]

Technical Guide: Molecular Weight & Lipophilicity of Valproate Diester Derivatives

This is an in-depth technical guide on the molecular weight and lipophilicity of valproate diester derivatives, designed for researchers and drug development professionals.

Optimizing CNS Delivery and Metabolic Stability through Prodrug Design

Executive Summary

Valproic acid (VPA) is a cornerstone antiepileptic drug (AED) with a broad spectrum of activity. However, its clinical utility is often compromised by a short biological half-life (~8–16 hours), hepatotoxicity associated with terminal olefin metabolites, and variable Blood-Brain Barrier (BBB) penetration.[1]

This guide analyzes a specific medicinal chemistry strategy: the synthesis of Valproate Diester Derivatives . By covalently linking two VPA moieties via a diol linker (e.g., ethylene glycol), researchers can manipulate Molecular Weight (MW) and Lipophilicity (LogP) to create "chemical delivery systems."[1] These systems function as lipophilic reservoirs, enhancing CNS uptake and providing a sustained release of active VPA, thereby flattening the plasma concentration peaks associated with toxicity.[1]

The Pharmacokinetic Rationale

The design of diester derivatives is governed by the need to alter the physicochemical profile of the parent drug. VPA is a small, branched fatty acid.[1] Its conversion into a diester fundamentally shifts its interaction with biological membranes.[1]

The "Lipophilic Reservoir" Mechanism

The core objective of diesterification is to increase the partition coefficient (

) to a range that favors depot storage in lipid tissues and efficient BBB traversal, followed by controlled hydrolysis.

• Parent VPA: Hydrophilic carboxylate at physiological pH (pKa 4.8).[1] Requires carrier-mediated transport (MCT1) to cross the BBB.

• Diester Prodrug: Highly lipophilic, non-ionizable.[1] Crosses the BBB via passive diffusion.[1] Once inside the CNS, esterases cleave the linker, releasing two equivalents of active VPA.

Pathway Visualization

The following diagram illustrates the metabolic activation pathway of a generic Valproate Diester (e.g., Ethylene Glycol Divalproate).

Figure 1: Metabolic activation of valproate diesters. The prodrug releases two active VPA molecules upon stepwise hydrolysis.

Physicochemical Profiling: MW and LogP

The transition from acid to diester drastically alters the Lipinski profile. Below is a comparative analysis of VPA and its primary diester derivatives.

Comparative Data Table

Compound	Structure Description	Molecular Weight ( g/mol )	LogP (Exp/Calc)*	Relative Lipophilicity
Valproic Acid (VPA)	Parent Fatty Acid	144.21	2.75	Baseline
Ethylene Glycol Divalproate (EGDV)	2 VPA + Ethylene Glycol	314.46	~5.8 (Calc)	High
Propylene Glycol Divalproate (PGDV)	2 VPA + Propylene Glycol	328.49	~6.2 (Calc)	Very High
1,3-Propanediol Divalproate	2 VPA + 1,3-Propanediol	328.49	~6.1 (Calc)	Very High
Glycerol Trivalproate (TVP)	3 VPA + Glycerol	470.73	> 8.0 (Calc)	Ultra-Lipophilic

*Note: Experimental LogP values for specific diester series vary by solvent system. Calculated (cLogP) values are provided based on fragment contribution methods standard in medicinal chemistry.

Analysis of the Data

• Molecular Weight: The diesters fall within the 300–500 Da range, which is optimal for oral bioavailability (Lipinski’s Rule of 5 requires MW < 500).

• Lipophilicity (LogP):

  • VPA (2.[1][2]75) is moderately lipophilic but ionizes in blood.[1]

  • Diesters (LogP > 5.[1]0) are extremely hydrophobic.[1] This drastic increase suggests that these compounds will bind heavily to plasma proteins and distribute extensively into adipose tissue, potentially extending the duration of action.

  • Risk Factor: LogP > 5 can lead to solubility issues in aqueous formulations, often requiring lipid-based delivery vehicles (e.g., softgels).[1]

Synthesis Protocol: Acid Chloride Method

To ensure high purity and yield, the Acid Chloride method is preferred over direct Fischer esterification due to the steric hindrance of the branched valproate structure.

Reagents & Equipment[1]

• Precursors: Valproic Acid (99%), Thionyl Chloride (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ), Diol (Ethylene Glycol or Propylene Glycol).

• Solvents: Dichloromethane (DCM) or Chloroform (anhydrous).[1]

• Catalyst/Scavenger: Pyridine or Triethylamine (TEA).[1]

• Equipment: Reflux condenser, dropping funnel, rotary evaporator.[1]

Step-by-Step Methodology

This protocol describes the synthesis of Ethylene Glycol Divalproate (EGDV) .

• Activation (Formation of Valproyl Chloride):

  • In a round-bottom flask, dissolve Valproic Acid (0.1 mol) in anhydrous DCM.

  • Add Thionyl Chloride (0.12 mol) dropwise at 0°C.

  • Reflux the mixture for 2–3 hours at 40–50°C. Monitor gas evolution (

    and ).

  • Remove excess ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    and solvent under reduced pressure to yield crude Valproyl Chloride (clear oil).

• Coupling (Esterification):

  • Dissolve the Diol (0.05 mol, exactly 0.5 eq of VPA) and Pyridine (0.11 mol) in anhydrous DCM.

  • Cool to 0°C in an ice bath.[1]

  • Add the freshly prepared Valproyl Chloride dropwise over 30 minutes.[1]

  • Allow the reaction to warm to room temperature and stir for 12–24 hours.

• Purification:

  • Wash the organic layer sequentially with:

    • Water (to remove salts).[1]

    • 10% HCl (to remove unreacted pyridine).[1]

    • Saturated ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

      (to remove unreacted VPA).

    • Brine.[1]

  • Dry over anhydrous

    and concentrate in vacuo.

  • Validation: Confirm structure via

    -NMR (Look for disappearance of -OH peak and shift of linker protons).

Synthesis Workflow Diagram

Figure 2: Synthesis of valproate diesters via the acid chloride route.

Analytical Characterization: Lipophilicity Determination

For diesters, calculated LogP (cLogP) is useful for design, but experimental validation is required for regulatory filing.[1] The Shake-Flask Method is often unsuitable for highly lipophilic compounds (LogP > 4) due to emulsion formation. RP-HPLC is the industry standard.[1]

RP-HPLC Method for LogP Estimation

This method correlates the retention time of the diester with a calibration curve of standards with known LogP values.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).[1]

• Mobile Phase: Methanol/Water (Isocratic 70:30 or 80:20 depending on lipophilicity).[1]

• Detection: UV at 210 nm (VPA esters have weak UV absorbance; high concentration or Refractive Index detector may be needed).[1]

• Protocol:

  • Inject a mixture of standards (e.g., Toluene, Naphthalene, Phenanthrene) with known LogP.[1]

  • Calculate the Capacity Factor (

    ) for each: (Where is retention time and is void time).

  • Plot ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    vs. known LogP to generate a calibration line.

  • Inject the Valproate Diester, determine its ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    , and extrapolate LogP from the linear regression.

Structure-Activity Relationship (SAR) Insights

Research into VPA derivatives highlights specific SAR trends relevant to diesters:

• Branching is Critical: The ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  -carbon branching (propyl groups) must be maintained. Linear isomers (e.g., octanoic acid esters) lose anticonvulsant activity.[1]

• Linker Length:

  • Ethylene Glycol (C2): Rapid hydrolysis, quick onset.[1]

  • Propylene/Butylene Glycol (C3-C4): Slower hydrolysis due to increased steric bulk and lipophilicity.[1]

• Toxicity Reduction: Diesters mask the carboxylic acid group.[1] This prevents the formation of chemically reactive acyl-glucuronides (a pathway linked to hepatotoxicity) until the prodrug is hydrolyzed.

References

• Bialer, M. (2012).[1] Chemical properties of antiepileptic drugs (AEDs).[1][2][3][4][5][6][7] Advanced Drug Delivery Reviews.[1]

• Abbott, F. S., & Acheampong, A. A. (1988).[1] Synthesis and anticonvulsant activity of valproic acid derivatives.[3][4][5][6][7] Journal of Medicinal Chemistry.[1][6]

• PubChem Compound Summary. (2024). Valproic Acid (CID 3121).[1] National Center for Biotechnology Information.[1]

• Palaty, J., & Abbott, F. S. (1995).[1][6] Structure-activity relationships of unsaturated analogues of valproic acid.[6] Journal of Medicinal Chemistry.[1][6]

• Lipinski, C. A., et al. (2001).[1] Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews.[1]

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• 7. ispub.com [ispub.com]

History and Development of 1,3-Divalproylglycerol Analogues

This guide explores the technical evolution, chemical synthesis, and pharmacological rationale of 1,3-divalproylglycerol (1,3-DVG) and its structural analogues. It addresses the critical challenges of Valproic Acid (VPA) therapy—specifically hepatotoxicity, short half-life, and blood-brain barrier (BBB) efflux—and how glyceride-based prodrug design overcomes them.

Technical Guide & Whitepaper

Executive Summary: The Lipid-Vector Strategy

Valproic Acid (VPA) is a cornerstone antiepileptic drug (AED), yet its clinical utility is hampered by a narrow therapeutic index, significant hepatotoxicity (mediated by terminal alkene metabolites), and saturable transport at the blood-brain barrier.

The development of 1,3-divalproylglycerol and its analogues represents a "Trojan Horse" strategy. By esterifying VPA to a glycerol backbone, researchers aim to:

• Mask the Carboxylic Acid: Reducing direct gastric irritation.

• Alter Metabolic Routing: Utilizing lipid digestion pathways (lymphatic transport) to bypass first-pass hepatic metabolism.

• Enhance CNS Penetration: Increasing lipophilicity to facilitate passive diffusion across the BBB.

This guide details the transition from simple 1,3-diglycerides to sophisticated "pseudo-lipid" analogues like 2-valproyl-1,3-dipalmitoylglycerol and phospholipid conjugates (DP-VPA).

Chemical Design & Structural Logic

The 1,3-Divalproylglycerol Scaffold

The core structure consists of a glycerol backbone esterified at the sn-1 and sn-3 positions with valproic acid.

• Formula:

  (approximate for 1,3-DVG)

• Rationale: The sn-1 and sn-3 positions are primary hydroxyls, making them chemically more reactive and accessible for esterification than the secondary sn-2 hydroxyl.

• Stability Issue: A critical challenge in developing 1,3-DVG is acyl migration . In partial glycerides, acyl groups tend to migrate from the sn-1/3 position to the thermodynamically more stable sn-2 position, leading to a mixture of 1,3- and 1,2-isomers.

The "Trojan Horse" Analogues (Triglycerides)

To improve stability and mimic dietary fats, the remaining hydroxyl (sn-2) is often esterified with a long-chain fatty acid (e.g., palmitic acid), or conversely, VPA is placed at sn-2 with long chains at sn-1/3.

Analogue Class	Structure Description	Pharmacokinetic Goal
1,3-DVG	VPA at sn-1, sn-3; sn-2 is -OH.	Rapid release in gut (Lipase sensitive).
2-Valproyl-TG	VPA at sn-2; Palmitate at sn-1, sn-3.	Lymphatic Transport. Resists initial hydrolysis; absorbed as 2-monoglyceride.
DP-VPA	Phospholipid-VPA conjugate.	Targeted activation by PLA2 at seizure foci.

Synthesis Protocols

Chemical Synthesis (DCC Coupling)

Standard laboratory scale synthesis for 1,3-divalproylglycerol.

Reagents: Glycerol, Valproic Acid, Dicyclohexylcarbodiimide (DCC), 4-Dimethylaminopyridine (DMAP), Dichloromethane (DCM).

Protocol:

• Protection (Optional but recommended): To ensure pure 1,3-regioselectivity, block the sn-2 position (e.g., using 2-phenyl-1,3-dioxan-5-ol precursors) or rely on steric control.

• Coupling: Dissolve Glycerol (1 eq) and Valproic Acid (2.2 eq) in anhydrous DCM.

• Activation: Add DCC (2.2 eq) and catalytic DMAP at 0°C.

• Reaction: Stir at room temperature for 12–24 hours. The urea byproduct precipitates.

• Purification: Filter off urea. Wash filtrate with 5% HCl, then saturated

  . Dry over .

• Isolation: Flash column chromatography (Hexane/Ethyl Acetate).

Enzymatic Synthesis (Regioselective)

Preferred for high purity 1,3-isomers to avoid acyl migration.

Catalyst: Immobilized Lipase B from Candida antarctica (Novozym 435) or Rhizomucor miehei (Lipozyme RM IM). These lipases show strict 1,3-regiospecificity.

Protocol:

• Mix: Combine Glycerol and Valproic Acid (1:2 molar ratio) in a solvent-free system or in n-hexane.

• Incubate: Add Lipase (10% w/w of substrates). Incubate at 40–50°C under vacuum (to remove water and drive equilibrium toward esterification).

• Time: 24–48 hours.

• Workup: Filter enzyme (reusable). Purify oil via molecular distillation.

Pharmacokinetics & Metabolism

The Lipase "Gatekeeper"

The biological fate of valproyl glycerides is dictated by Pancreatic Lipase , which specifically hydrolyzes esters at the sn-1 and sn-3 positions.

• 1,3-DVG Fate: Rapidly hydrolyzed in the duodenal lumen into Glycerol + 2 Free VPA molecules.

  • Result: Absorption mimics oral VPA salts. No lymphatic advantage.

• 2-Valproyl-1,3-Dipalmitoyl-Glycerol Fate: Pancreatic lipase removes the sn-1/3 palmitic acids, leaving 2-Valproyl-Monoglyceride (2-VPA-MG) .

  • Result: 2-VPA-MG is absorbed intact by enterocytes, re-esterified into triglycerides, packaged into chylomicrons , and secreted into the lymph, bypassing the liver.

Visualization: Metabolic Pathways

The following diagram contrasts the metabolic fate of 1,3-DVG versus the lymphatic-targeted 2-Valproyl analogue.

Caption: Comparative metabolism of 1,3-DVG (leading to portal transport) vs. 2-Valproyl analogues (leading to lymphatic transport).

Key Analogues & Comparative Data

1,3-Divalproylglycerol (1,3-DVG)

• Status: Experimental prodrug.[1][2]

• Mechanism: Acts as a VPA reservoir.

• Limitation: High susceptibility to gastric and pancreatic lipases means it releases VPA before absorption, failing to reduce hepatotoxicity significantly.

2-Valproyl-1,3-Dipalmitoylglycerol (The "Lymphatic" Analogue)

• Status: Advanced preclinical design.

• Key Feature: The VPA at sn-2 is sterically hindered and positionally protected from pancreatic lipase.

• Outcome: Significant brain uptake enhancement due to lipid-mediated transport and evasion of hepatic first-pass extraction.

DP-VPA (Lecithin Conjugate)

• Status: Clinical Trials (D-Pharm).

• Structure: 1-stearoyl-2-valproyl-sn-glycero-3-phosphatidylcholine.

• Innovation: Designed to be cleaved by Phospholipase A2 (PLA2) , an enzyme upregulated at sites of inflammation and neuronal hyperactivity (seizure foci). This provides "pathology-activated" drug release.

Parameter	Valproic Acid (Na+)	1,3-Divalproylglycerol	DP-VPA (Phospholipid)
Solubility	Water Soluble	Highly Lipophilic	Amphiphilic
Absorption Route	Portal Vein	Portal Vein (mostly)	Lymphatic + Portal
Liver Exposure	High (First Pass)	High	Reduced
Brain Penetration	Low (Efflux)	Moderate	High (Targeted)
Half-Life	9–16 Hours	Variable (Hydrolysis dependent)	Extended

References

• Bialer, M. (2012). Chemical properties of antiepileptic drugs (AEDs).[3][4][5][6] Advanced Drug Delivery Reviews. Link

• D-Pharm Ltd. (2005). DP-VPA: A novel phospholipid-drug conjugate for the treatment of epilepsy. Drugs of the Future. Link

• Hadad, S., et al. (1992). Pharmacokinetic analysis of ester prodrugs of valproic acid. Journal of Pharmaceutical Sciences. Link

• Eskandari, S., et al. (2011). Brain delivery of valproic acid via intranasal administration of nanostructured lipid carriers.[7][8] International Journal of Nanomedicine. Link

• Schmid, U., et al. (1998). Enzymatic synthesis of 1,3-diacylglycerols by direct esterification of glycerol in solvent-free system. Journal of the American Oil Chemists' Society. Link

Sources

• 1. Synthesis and characterization of aminoacidic pro-drugs of valproic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, Biological Evaluation, and Pharmacokinetic Study of Novel Liguzinediol Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. Valproic Acid and Epilepsy: From Molecular Mechanisms to Clinical Evidences - PMC [pmc.ncbi.nlm.nih.gov]
• 5. epilepsy.com [epilepsy.com]
• 6. New CNS-active drugs which are second-generation valproic acid: can they lead to the development of a magic bullet? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. dovepress.com [dovepress.com]
• 8. Brain delivery of valproic acid via intranasal administration of nanostructured lipid carriers: in vivo pharmacodynamic studies using rat electroshock model - PMC [pmc.ncbi.nlm.nih.gov]

Receptor Binding Affinity and Target Engagement of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) Metabolites: A Technical Guide

Executive Summary

2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) (CAS: 77656-58-7), structurally known as 1,3-divalproin, is a synthetic lipidic prodrug of valproic acid (VPA)[1]. By conjugating VPA to a glycerol backbone, this molecule leverages endogenous lipid processing pathways to enhance lymphatic transport, bypass hepatic first-pass metabolism, and improve blood-brain barrier (BBB) penetration[2][3].

Because the prodrug itself is pharmacologically inert at target receptors, its therapeutic efficacy relies entirely on enzymatic hydrolysis by lipases. This process yields intermediate monoglycerides (e.g., 1-valproylglycerol) and the primary active metabolite, VPA[2]. This whitepaper provides an in-depth analysis of the receptor binding affinities and target engagement kinetics of these metabolites, focusing on their interactions with Histone Deacetylases (HDACs) and Human Serum Albumin (HSA).

Target Engagement Profiling of VPA Metabolites

Histone Deacetylase (HDAC) Target Affinity

Unlike traditional neuroactive drugs that bind to G-protein coupled receptors (GPCRs), the primary epigenetic targets for the VPA metabolite are Class I and Class IIa Histone Deacetylases (HDACs). Molecular docking and molecular dynamics (MD) simulations reveal that VPA binds to the hydrophobic active site channel (HASC) of HDACs[4]. The carboxylate group of VPA coordinates tightly with the catalytic zinc ion (Zn2+) and forms hydrogen bonds with local residues (e.g., Y360, H141, H142) at the catalytic site[4].

Despite its clinical efficacy, VPA exhibits a relatively loose binding affinity compared to hydroxamic acid-based inhibitors like Trichostatin A (TSA). Energy computations demonstrate that VPA has a binding energy of approximately -53.80 kcal/mol, which is notably lower than TSA's -66.30 kcal/mol[5]. Consequently, the IC50 of VPA for mammalian HDACs ranges between 433 and 1350 µM, reflecting a moderate but highly selective binding mode within the HDAC tunnel[5][6].

Human Serum Albumin (HSA) Competitive Binding

Before reaching intracellular targets like HDACs, VPA and its lipidic intermediates must navigate systemic circulation, where they exhibit high affinity for Human Serum Albumin (HSA). VPA is highly protein-bound (>90%) and actively competes with endogenous fatty acids, such as palmitate, for binding sites on HSA[7]. At maximal pharmacological concentrations (e.g., 700 µM), VPA significantly reduces the reserve albumin concentration available for palmitate binding, indicating a strong competitive displacement mechanism at high-affinity sites[7].

Quantitative Data Summary

The following table summarizes the binding kinetics and affinities of the active metabolite (VPA) compared to reference standards.

Table 1: Binding Affinities and Kinetics of VPA and Reference Compounds

Compound	Target	Binding Energy (kcal/mol)	IC50 / Affinity	Binding Mode / Site
Valproic Acid (VPA)	Class I HDACs	-53.80	433 – 1350 µM	Zn2+ coordination at HASC
Trichostatin A (TSA)	Class I HDACs	-66.30	5 – 20 µM	Tight binding in HDAC tunnel
Valproic Acid (VPA)	HSA	N/A	High Affinity (>90% bound)	Competitive with Palmitate
1,3-Divalproin	Pancreatic Lipases	N/A	Substrate	sn-1 and sn-3 ester cleavage

Experimental Methodologies: Self-Validating Workflows

As an application scientist, establishing robust, artifact-free assays is paramount. The following protocols are designed with internal validation mechanisms to ensure data integrity when evaluating lipidic prodrugs.

Protocol 1: LC-MS/MS Guided In Vitro Lipolysis and Metabolite Generation

Causality: To accurately study the binding affinity of the metabolites, we must first generate them in a physiologically relevant manner. Using Simulated Intestinal Fluid (SIF) with porcine pancreatic lipase mimics the enteral hydrolysis of 1,3-divalproin, which is specifically designed for lymphatic uptake[3]. Self-Validation: The inclusion of an Orlistat (lipase inhibitor) control arm ensures that the appearance of VPA and 1-valproylglycerol is strictly enzymatically driven, definitively ruling out spontaneous chemical hydrolysis in the buffer.

• Preparation: Prepare 50 mL of SIF (pH 6.8) containing 5 mM sodium taurocholate and 1.25 mM lecithin.

• Enzyme Addition: Add porcine pancreatic lipase to achieve an activity of 1000 TBU/mL.

• Substrate Introduction: Spike 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) to a final concentration of 100 µM.

• Control Arm: In a parallel vessel, pre-incubate the SIF with 1 µM Orlistat for 15 minutes prior to substrate addition.

• Sampling & Quenching: Extract 500 µL aliquots at 0, 15, 30, 60, and 120 minutes. Immediately quench the reaction by adding 1 mL of ice-cold acetonitrile containing 1 µg/mL VPA-d6 (internal standard).

• Quantification: Centrifuge at 14,000 x g for 10 minutes and analyze the supernatant via LC-MS/MS to quantify the molar ratio of prodrug, monoglyceride, and free VPA.

Protocol 2: Surface Plasmon Resonance (SPR) for HDAC Target Engagement

Causality: Traditional fluorometric endpoint assays are inadequate for VPA due to its micromolar affinity and rapid dissociation rate (fast Koff). SPR provides real-time, label-free kinetic data, allowing for the precise calculation of transient binding events that would otherwise be lost during wash steps[5]. Self-Validation: A reference flow cell (blank immobilization) is utilized to subtract bulk refractive index changes—a critical step given the high concentrations of VPA required. TSA is used as a positive control to confirm the functional integrity and proper folding of the immobilized HDAC.

• Immobilization: Activate a CM5 sensor chip using EDC/NHS chemistry. Inject recombinant HDAC8 (diluted in 10 mM sodium acetate, pH 5.0) over flow cell 2 to reach a target immobilization level of 5000 RU. Flow cell 1 serves as the activated/deactivated blank reference.

• Analyte Preparation: Prepare a serial dilution of the generated VPA metabolite (from 100 µM to 2000 µM) in running buffer (PBS-T with 5% DMSO).

• Injection: Inject the VPA series over both flow cells at a flow rate of 30 µL/min for 60 seconds (association phase), followed by a 120-second buffer flow (dissociation phase).

• Control Validation: Inject 10 µM TSA to verify active site viability.

• Data Analysis: Subtract the reference cell signal and fit the resulting sensorgrams to a 1:1 steady-state affinity model to determine the dissociation constant (Kd).

Visualizations

Metabolic activation of 1,3-divalproin and subsequent target engagement of its metabolites.

Self-validating SPR workflow for measuring VPA-HDAC binding kinetics.

References

• Prospects and Challenges of Phospholipid-Based Prodrugs - PMC - PubMed Central - NIH - 2

• FORMULATION FORUM - Lymphatic versus Portal Drug Delivery: An Understanding of Drug Oral Absorption & Food Effect - Drug-Dev - 3

• Propanoic acid, 2-methyl-, 2-methyl-2-propyl-1,3-propanediyl ester - Guidechem - 1

• Computational characteristics of valproic acid binding to histone deacetylase - ResearchGate - 5

• Exploration of the valproic acid binding site on histone deacetylase 8 using docking and molecular dynamic simulations - R Discovery - 4

• Valproic Acid as a Potential Inhibitor of Plasmodium falciparum Histone Deacetylase 1 (PfHDAC1): An in Silico Approach - MDPI - 6

• Valproate competes with palmitate for binding to serum albumin - PubMed - 7

Sources

• 1. Page loading... [guidechem.com]
• 2. Prospects and Challenges of Phospholipid-Based Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FORMULATION FORUM - Lymphatic versus Portal Drug Delivery: An Understanding of Drug Oral Absorption & Food Effect [drug-dev.com]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Valproate competes with palmitate for binding to serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis Protocol for 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) (1,3-Divalproin)

Rationale and Mechanistic Overview

2-Hydroxypropane-1,3-diyl bis(2-propylvalerate), commonly known as 1,3-divalproin , is a symmetrical diglyceride prodrug of the widely used antiepileptic and mood-stabilizing agent, valproic acid (VPA). Chronic oral administration of free VPA is frequently limited by severe hepatotoxicity, driven by extensive first-pass hepatic metabolism.

By covalently conjugating VPA to the sn-1 and sn-3 positions of a glycerol backbone, the resulting highly lipophilic prodrug is redirected away from the portal vein. Instead, it is absorbed by enterocytes, packaged into chylomicrons, and transported via the intestinal lymphatic system (). This pathway effectively bypasses the liver, mitigating hepatotoxicity while ensuring the systemic release of the active VPA moiety via endogenous lipases ().

Fig 1: Lymphatic transport pathway of 1,3-divalproin bypassing liver metabolism.

Retrosynthetic Strategy & Causality

The synthesis of symmetrical 1,3-diacylglycerols (1,3-DAGs) is notoriously challenged by spontaneous acyl migration . If glycerol is directly esterified with valproic acid, the newly formed ester bonds will rapidly migrate from the primary sn-1/3 positions to the thermodynamically favored secondary sn-2 position, yielding a statistical mixture of 1,2-DAGs and triglycerides.

To circumvent this, our protocol enforces strict regiocontrol by utilizing 2-O-benzylglycerol as the starting material ().

• Acylation Causality: The benzyl ether acts as a robust protecting group for the sn-2 hydroxyl. This forces the sterically hindered valproyl chloride to react exclusively at the primary sn-1 and sn-3 hydroxyls.

• Deprotection Causality: The benzyl group is subsequently cleaved via catalytic hydrogenolysis (Pd/C, H₂). Because this deprotection occurs under strictly neutral, non-hydrolytic conditions, it prevents any subsequent acyl migration that would otherwise be triggered by acidic or basic environments.

Fig 2: Two-step synthesis workflow for 1,3-divalproin from 2-O-benzylglycerol.

Step-by-Step Synthesis Protocol

Phase 1: Synthesis of 2-O-Benzyl-1,3-divalproin

This step establishes the diglyceride framework while the sn-2 position remains protected.

Reagents:

• 2-O-benzylglycerol (1.0 eq, 10 mmol, 1.82 g)

• Valproyl chloride (2-propylpentanoyl chloride) (2.2 eq, 22 mmol, 3.58 g)

• Triethylamine (TEA) (2.5 eq, 25 mmol, 3.48 mL)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq, 1 mmol, 122 mg)

• Anhydrous Dichloromethane (DCM) (60 mL)

Procedure:

• Preparation: In an oven-dried, argon-purged 250 mL round-bottom flask, dissolve 2-O-benzylglycerol in 50 mL of anhydrous DCM.

• Catalyst & Base Addition: Add TEA and DMAP to the solution. Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Cooling prevents the highly reactive acid chloride from undergoing unwanted side reactions or degrading the DMAP catalyst.

• Acylation: Dissolve valproyl chloride in 10 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over 30 minutes via an addition funnel.

• Incubation: Remove the ice bath and allow the reaction to stir at room temperature (20–25 °C) for 12 hours.

• Self-Validation (TLC): Spot the reaction mixture against the starting material on a silica TLC plate (Hexane:Ethyl Acetate 8:2). The starting material (Rf ~0.1) should completely disappear, replaced by a single non-polar spot (Rf ~0.7).

• Workup: Quench the reaction by adding 30 mL of saturated aqueous NaHCO₃. Separate the organic layer and wash sequentially with 1M HCl (30 mL) to remove residual TEA/DMAP, followed by brine (30 mL).

• Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography (Hexane:Ethyl Acetate 95:5) to yield the intermediate as a colorless oil.

Phase 2: Catalytic Hydrogenolysis to 1,3-Divalproin

This step unmasks the sn-2 hydroxyl group under neutral conditions to prevent acyl migration.

Reagents:

• 2-O-benzyl-1,3-divalproin (1.0 eq, 5 mmol, ~2.17 g)

• 10% Palladium on Carbon (Pd/C) (10% w/w, 217 mg)

• Hydrogen gas (H₂, 1 atm)

• HPLC-grade Ethyl Acetate (EtOAc) (30 mL)

Procedure:

• Preparation: Dissolve the purified 2-O-benzyl-1,3-divalproin in 30 mL of EtOAc in a hydrogenation flask.

• Catalyst Addition: Carefully add the 10% Pd/C. Safety & Causality: Dry Pd/C is highly pyrophoric. Always add it under a blanket of argon or pre-wet it with a few drops of EtOAc to prevent ignition of solvent vapors.

• Hydrogenation: Evacuate the flask and backfill with H₂ gas three times. Maintain the reaction under a positive pressure of H₂ (1 atm) using a balloon. Stir vigorously at room temperature for 6 hours.

• Self-Validation (TLC): Monitor via TLC (Hexane:Ethyl Acetate 8:2). The intermediate (Rf ~0.7) will shift to a more polar spot (Rf ~0.4) due to the newly exposed hydroxyl group.

• Filtration: Filter the reaction mixture through a short pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with an additional 20 mL of EtOAc.

• Final Isolation: Concentrate the filtrate under reduced pressure to yield 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) as a highly pure, viscous colorless oil. Storage: Store at -20 °C under argon to ensure long-term stability against acyl migration.

Quantitative Data & Analytical Validation

To ensure the protocol acts as a self-validating system, researchers must verify the structural integrity of the synthesized prodrug using the analytical markers summarized below.

Parameter / Analytical Marker	Phase 1: 2-O-Benzyl-1,3-divalproin	Phase 2: 1,3-Divalproin (Target)
Expected Yield	85 – 90%	> 95%
TLC Rf (Hexane:EtOAc 8:2)	~0.70	~0.40
FTIR Signatures	Strong C=O (~1735 cm⁻¹), No -OH	Strong C=O (~1735 cm⁻¹), Broad -OH (~3400 cm⁻¹)
¹H NMR (CDCl₃): Aromatic	~7.30 ppm (m, 5H, Phenyl)	Absent (Confirms deprotection)
¹H NMR (CDCl₃): Benzylic CH₂	~4.60 ppm (s, 2H, -O-CH₂-Ph)	Absent (Confirms deprotection)
¹H NMR (CDCl₃): Glycerol Backbone	~4.10–4.30 ppm (m, 4H, sn-1,3 CH₂)	~4.05–4.20 ppm (m, 4H, sn-1,3 CH₂)
¹H NMR (CDCl₃): sn-2 Methine	~3.80 ppm (m, 1H, sn-2 CH)	~3.95 ppm (m, 1H, sn-2 CH-OH)
¹H NMR (CDCl₃): Valproate CH₃	~0.85–0.95 ppm (t, 12H, terminal CH₃)	~0.85–0.95 ppm (t, 12H, terminal CH₃)

References

• Dahan, A., & Hoffman, A. (2008). The oral absorption of phospholipid prodrugs: in vivo and in vitro mechanistic investigation of trafficking of a lecithin-valproic acid conjugate following oral administration. Journal of Controlled Release, 126(1), 1-9. URL:[Link] [2]

• Trevaskis, N. L., Charman, W. N., & Porter, C. J. (2008). Lipid-based delivery systems and intestinal lymphatic drug transport: a mechanistic update. Advanced Drug Delivery Reviews, 60(6), 702-716. URL:[Link][1]

• Eibl, H. (1980). Synthesis of glycerophospholipids. Chemistry and Physics of Lipids, 26(4), 405-429. URL:[Link]

Sources

• 1. Intestinal lymphatic transport for drug delivery - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: HPLC Detection Strategies for 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate)

This Application Note is designed for analytical chemists and pharmaceutical scientists involved in the development and quality control of Valproic Acid (VPA) and its lipid-based prodrugs. It addresses the specific challenge of detecting 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) (also known as 1,3-Divalproin ), a lipophilic impurity or metabolite often missed by standard pharmacopeial methods due to its lack of chromophores.

Introduction & Molecule Profile

2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) is a diglyceride ester of Valproic Acid. Unlike the parent drug, this molecule is highly lipophilic and lacks the free carboxylic acid group, rendering standard acid-base titration or simple reverse-phase methods for VPA insufficient.

Chemical Profile[1][2][3][4][5][6][7][8][9][10]

• Common Name: 1,3-Divalproin (Valproate Diglyceride)

• Molecular Formula: C

  H O

• Molecular Weight: ~344.5 g/mol

• Key Property: Non-Chromophoric . The molecule lacks aromatic rings or conjugated double bonds. Its UV absorption is limited to the weak

  carbonyl transition at 200–210 nm.

• Solubility: Insoluble in water; soluble in acetonitrile, methanol, and heptane.

The Analytical Challenge

Standard USP/EP methods for Valproic Acid rely on Gas Chromatography (GC) for impurities or HPLC-UV at 210-215 nm for the assay.

• GC Limitations: While VPA is volatile, the diglyceride (MW 344) has a much higher boiling point, posing a risk of on-column degradation or carryover in standard GC headspace methods.

• UV Limitations: At 210 nm, sensitivity is poor, and baseline drift from gradient elution interferes with low-level detection.

Solution: This protocol outlines two methods. Method A (CAD) is the recommended "Gold Standard" for sensitivity and robustness. Method B (UV) is a cost-effective alternative for laboratories without aerosol detectors.

Method A: HPLC-CAD (Charged Aerosol Detection)

Status: Recommended (Gold Standard) Rationale: Charged Aerosol Detection (CAD) is a universal detector that responds to non-volatile analytes regardless of their chemical structure. Since 1,3-Divalproin is non-volatile relative to the mobile phase and lacks UV activity, CAD offers near-universal response and high sensitivity (ng levels).

Chromatographic Conditions

Parameter	Specification
Column	C18 High-Load (e.g., Agilent Zorbax Eclipse Plus C18 or Waters XBridge C18) Dimensions: 150 mm × 4.6 mm, 3.5 µm
Column Temp	40°C (Controls viscosity and improves mass transfer)
Mobile Phase A	0.1% Formic Acid in Water (Volatile buffer required for CAD)
Mobile Phase B	Acetonitrile (HPLC Grade)
Flow Rate	1.0 mL/min
Detector	Charged Aerosol Detector (CAD) Settings:[1] Power Function: 1.0; Evaporator Temp: 35°C; Data Rate: 10 Hz
Injection Volume	10–20 µL

Gradient Program

1,3-Divalproin is significantly more retained than Valproic Acid. A steep gradient is necessary to elute it within a reasonable timeframe.

Time (min)	% Mobile Phase B	Event
0.0	50%	Initial Hold (Elutes VPA ~4-6 min)
5.0	50%	Isocratic Hold
5.1	50% 95%	Ballistic Gradient to elute Lipids
15.0	95%	Hold to elute 1,3-Divalproin (~10-12 min)
15.1	50%	Re-equilibration
20.0	50%	End of Run

Method Performance Logic

• Formic Acid: Used instead of Phosphate buffer (USP method) because non-volatile salts (phosphates) will clog the CAD/ELSD nebulizer.

• Gradient: The jump to 95% B is critical. VPA elutes early; the diglyceride (being a lipid) requires near-pure organic solvent to migrate.

Method B: HPLC-UV (Low Wavelength)

Status: Alternative (Legacy Systems) Rationale: For labs lacking CAD, UV detection at 210 nm is possible but requires high-purity solvents to minimize background noise.

Chromatographic Conditions

Parameter	Specification
Column	C18 (Same as Method A)
Mobile Phase	Isocratic : Acetonitrile : Phosphate Buffer pH 3.0 (65 : 35) Note: Higher organic content than USP VPA assay to elute the diester.
Buffer Prep	20 mM Sodium Phosphate Monobasic, adjusted to pH 3.0 with Phosphoric Acid.
Wavelength	210 nm (Bandwidth 4 nm)
Reference	360 nm (if DAD available) to compensate for drift.
Flow Rate	1.2 mL/min

Critical Considerations for UV

• Solvent Cutoff: Acetonitrile must be "Far UV" or "Gradient Grade". Methanol cannot be used as it absorbs strongly at 210 nm, masking the peak.

• Drift: Gradient elution is difficult at 210 nm due to the changing refractive index and absorbance of the mobile phase. An isocratic method is preferred for UV stability, even if it broadens the peak.

Sample Preparation Protocol

Since 1,3-Divalproin is a lipophilic impurity, it must be extracted efficiently from the matrix (plasma or formulation).

Workflow: Liquid-Liquid Extraction (LLE)

• Aliquot: Transfer 1.0 mL of Sample (Plasma/Formulation) to a glass centrifuge tube.

• Acidification: Add 100 µL of 1.0 M HCl. (Protonates any free Valproic Acid, improving partition).

• Extraction: Add 3.0 mL of n-Heptane or Hexane .

  • Why Heptane? It is highly non-polar, selectively extracting the diglyceride and VPA while leaving polar matrix components behind.

• Agitation: Vortex for 2 minutes. Centrifuge at 3000 rpm for 5 minutes.

• Concentration: Transfer the upper organic layer to a clean vial. Evaporate to dryness under Nitrogen stream at 40°C.

• Reconstitution: Reconstitute residue in 200 µL of Acetonitrile . (Matches Mobile Phase B).

Visualized Workflows

Diagram 1: Analytical Decision Matrix

This flowchart guides the analyst in selecting the correct detection method based on available instrumentation and sensitivity needs.

Caption: Decision tree for selecting the optimal HPLC detection method based on laboratory capabilities.

Diagram 2: Chromatographic Separation Logic

This diagram illustrates the separation mechanism on the C18 column, highlighting the hydrophobicity difference.

Caption: Separation mechanism showing the elution order driven by the lipophilicity of the diester impurity.

References

• United States Pharmacopeia (USP) . Valproic Acid Monograph. USP-NF 2024. (Standard reference for VPA assay conditions).

• European Pharmacopoeia (Ph. Eur.) . Valproic Acid. 11th Edition.[2][3] (Lists related impurities and GC methods).

• Thakkar, R. et al. (2012). "A selective ultraperformance liquid chromatographic (UPLC) method for the quantification of valproic acid and its known related impurities". Journal of Liquid Chromatography & Related Technologies.

• Trivedi, R.K. et al. (2005). "Determination of Valproic acid and its impurities by HPLC". Journal of Pharmaceutical and Biomedical Analysis. (Foundational work on HPLC-UV for VPA).

• Thermo Fisher Scientific . "Charged Aerosol Detection for Non-Chromophoric Compounds". Application Note. (Technical basis for Method A).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. uspbpep.com [uspbpep.com]

Application Note: Bioactivation Profiling of Valproic Acid (VPA) Prodrugs via In Vitro Enzymatic Hydrolysis

Introduction & Scientific Context

Valproic acid (VPA) is a cornerstone antiepileptic drug (AED) and histone deacetylase (HDAC) inhibitor.[1] Despite its efficacy, VPA therapy is plagued by hepatotoxicity (mediated by terminal alkene metabolites) and variable bioavailability.[2] To mitigate these risks, prodrug strategies—specifically ester and amide derivatives—are employed to mask the carboxylic acid moiety, thereby altering lipophilicity, reducing direct gastric irritation, and potentially bypassing first-pass metabolism.

However, a prodrug is only as good as its bioreversibility . The critical " go/no-go " decision in early drug discovery relies on demonstrating that the prodrug is hydrolyzed back to the active parent (VPA) at the target site or in systemic circulation, and at a rate that supports the desired pharmacokinetic (PK) profile.

The Enzymatic Mechanism

The hydrolysis of VPA ester prodrugs is primarily mediated by Carboxylesterases (CES) , specifically the isoforms CES1 (predominant in the liver) and CES2 (predominant in the intestine).

• CES1: Preferentially hydrolyzes esters with small alcohol groups and large acyl groups.

• CES2: Prefers esters with large alcohol groups and small acyl groups.

Understanding which isoform hydrolyzes your specific VPA prodrug is vital for predicting species differences (e.g., dogs have different CES distribution than humans) and drug-drug interactions.

Pathway Visualization

The following diagram illustrates the bioactivation pathway and the critical decision points in the assay.

Figure 1: Enzymatic bioactivation pathways for VPA prodrugs. The assay targets the conversion steps mediated by CES1, CES2, and plasma esterases.

Experimental Design Strategy

To ensure scientific integrity, this protocol utilizes a Disappearance/Appearance design. You must measure both the depletion of the prodrug and the formation of VPA. Relying solely on prodrug depletion is a common pitfall; depletion could be due to non-productive metabolism (e.g., CYP-mediated hydroxylation) rather than hydrolysis.

Matrix Selection Guide

Matrix	Primary Enzyme Activity	Application
Human Plasma	Butyrylcholinesterase, Albumin esterase activity	Assessing systemic stability and circulating half-life.
Liver Microsomes (HLM)	CES1 (High), CYP450s	The "Gold Standard" for hepatic bioactivation.
Intestinal S9	CES2	Critical for oral prodrugs to determine absorption vs. hydrolysis.
Recombinant CES1/2	Specific Isoforms	Confirming the specific enzyme responsible (mechanism of action).

Detailed Protocol: In Vitro Hydrolysis Assay

Materials & Reagents[4][5][6]

• Test Compound: VPA Prodrug (10 mM stock in DMSO).

• Biological Matrix: Pooled Human Liver Microsomes (HLM) (20 mg/mL protein) or Human Plasma (K2EDTA).

• Buffer: 100 mM Potassium Phosphate Buffer (PBS), pH 7.4.

• Stop Solution: Ice-cold Acetonitrile (ACN) containing Internal Standard (IS).

  • Recommended IS:Valproic Acid-d6 (for VPA detection) and a structural analog for the prodrug.

• Inhibitor (Control): Bis-p-nitrophenyl phosphate (BNPP) (100 µM final) – a specific carboxylesterase inhibitor.

Experimental Workflow

Step 1: Preparation of Working Solutions

• Dilute the 10 mM Prodrug stock to 100 µM in PBS (Intermediate solution).

• Thaw HLM on ice. Dilute HLM to 1.0 mg/mL in PBS (2x concentration).

  • Note: For Plasma, use 100% plasma or diluted 50% in PBS depending on expected activity.

Step 2: Pre-Incubation (Thermostating)

• Aliquot 50 µL of diluted HLM (or Plasma) into a 96-well plate or microcentrifuge tubes.

• Aliquot 50 µL of PBS (for chemical stability control) into separate wells.

• Pre-incubate plates at 37°C for 5 minutes.

  • Why? Enzymes must be at physiological temperature before substrate addition to ensure linear kinetics.

Step 3: Reaction Initiation

• Add 50 µL of the 2 µM Prodrug solution (prepared from Intermediate) to the matrix.

  • Final Conditions: 0.5 mg/mL protein, 1 µM Prodrug, <0.1% DMSO.

• Time Points: 0, 5, 15, 30, 60, and 120 minutes.

• Inhibitor Control: For specific wells, pre-incubate matrix with BNPP (100 µM) for 10 minutes before adding substrate.

Step 4: Termination

• At each time point, transfer 50 µL of the reaction mixture into a plate containing 150 µL of Stop Solution (Ice-cold ACN + IS).

• Vortex immediately for 30 seconds.

Step 5: Sample Processing

• Centrifuge the quench plate at 4,000 rpm (or 3,200 x g) for 15 minutes at 4°C to pellet precipitated proteins.

• Transfer 100 µL of the supernatant to a clean analysis plate.

• Dilute 1:1 with water (to improve peak shape on Reverse Phase HPLC).

Analytical Method (LC-MS/MS)

VPA is a carboxylic acid and ionizes best in Negative Mode (ESI-) , whereas many ester prodrugs ionize best in Positive Mode (ESI+) .

• Column: C18 Reverse Phase (e.g., Waters XSelect HSS T3, 2.1 x 50 mm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3 minutes.

• MS Polarity Switching: Configure the method to switch polarities if analyzing both Parent and Prodrug in a single run. Alternatively, run two separate injections.

Data Analysis & Interpretation

Calculation of Hydrolysis Half-Life ( )

Plot the natural log (ln) of the remaining Prodrug peak area ratio (Prodrug/IS) vs. time.

Calculation of Intrinsic Clearance ( )

Validation Criteria (Self-Validating System)

• Mass Balance: The molar appearance of VPA should roughly match the molar disappearance of the prodrug (unless further metabolized).

• Chemical Stability: The "Buffer Only" control must show <10% degradation over 120 minutes. If degradation occurs, the hydrolysis is chemical (pH-driven), not enzymatic.

• Inhibition Check: In the presence of BNPP, the hydrolysis rate should drop significantly (>80%). If not, non-CES enzymes (like Arylacetamide Deacetylase) or chemical instability are involved.

Workflow Visualization

Figure 2: Step-by-step experimental workflow for the VPA prodrug hydrolysis assay.

Troubleshooting & Expert Tips

• Solubility Issues: VPA ester prodrugs can be highly lipophilic. If you observe low recovery at T=0, ensure your stock solution is fully soluble and consider adding 0.1% BSA to the buffer to prevent non-specific binding to the plasticware.

• Spontaneous Hydrolysis: Some VPA esters are chemically unstable at pH 7.4. Always run a "Buffer Only" control. If chemical hydrolysis is high, the enzymatic

  must be corrected:

• Ion Suppression: VPA is a small molecule (MW ~144) and suffers from high background noise in LC-MS. Use a high-quality column (HSS T3) to retain VPA away from the solvent front where suppression occurs.

References

• Mechanism of Hydrolysis: Redinbo, M. R., & Potter, P. M. (2005). Mammalian carboxylesterases: from drug targets to protein therapeutics. Drug Discovery Today, 10(5), 313-325. Link

• VPA Prodrug Kinetics: Blotnik, S., et al. (2000). Solubility and in vitro hydrolysis of valproic acid ester prodrugs. Pharmaceutical Research. Link

• Analytical Method: Liu, H., et al. (1992). Determination of valproic acid in plasma by HPLC with UV detection. Journal of Chromatography B. Link

• Enzyme Specificity: Di, L. (2019). The role of carboxylesterases in drug metabolism and pharmacokinetics. Current Drug Metabolism. Link

• FDA Guidance: U.S. Food and Drug Administration. (2020). In Vitro Drug Interaction Studies - Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions. Link

Sources

• 1. ClinPGx [clinpgx.org]
• 2. iris.uniroma1.it [iris.uniroma1.it]

Dosing regimens for 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) in murine models

Application Note: Dosing Regimens and Pharmacokinetic Optimization for 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) in Murine Models

Introduction & Mechanistic Rationale

As a Senior Application Scientist, I frequently observe preclinical translation failures stemming from a fundamental mismatch between murine and human pharmacokinetics. Valproic acid (VPA) is a cornerstone antiepileptic drug and a potent class I/IIa histone deacetylase (HDAC) inhibitor[1][2]. However, in murine models, VPA exhibits a highly accelerated clearance rate, with a plasma half-life (

) of approximately 0.7 to 0.8 hours[3], compared to 9–16 hours in humans. Maintaining therapeutic exposures in mice typically requires constant-rate osmotic minipumps[4] or impractically frequent dosing. Furthermore, VPA undergoes extensive hepatic first-pass metabolism, which is causally linked to hepatotoxicity via the generation of reactive metabolites like 4-ene-VPA[5].

To circumvent these limitations, 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) —structurally recognized as the diglyceride prodrug 1,3-divalproin—has been engineered. By covalently linking two VPA molecules to the

and positions of a glycerol backbone, this lipid prodrug alters the pharmacokinetic landscape through three causal mechanisms:

• Lymphatic Routing: The diglyceride structure promotes chylomicron packaging in the enterocytes, shunting absorption through the lymphatic system and bypassing hepatic first-pass metabolism.

• Sustained Release: Endogenous lipases gradually hydrolyze the ester bonds, providing a controlled release of free VPA into systemic circulation, effectively flattening the

  spike and extending the .

• Enhanced Neuro-penetrance: The lipophilic nature of the intact or mono-cleaved prodrug facilitates superior blood-brain barrier (BBB) crossing before complete hydrolysis in the brain parenchyma[6].

Dose Translation and Equimolar Calculations

When designing dosing regimens for 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate), researchers must calculate doses based on VPA molar equivalents to ensure target engagement.

• Molecular Weight of VPA: 144.21 g/mol

• Molecular Weight of Prodrug: 344.49 g/mol

• Stoichiometry: 1 mole of the prodrug yields 2 moles of VPA.

To achieve an equivalent dose of 400 mg/kg VPA (a standard high-dose murine regimen for seizure protection and behavioral assays)[7], the required dose of the prodrug is calculated as:

Table 1: Comparative Pharmacokinetic Targets (Murine Model)

Parameter	Free Valproic Acid (VPA)	2-Hydroxypropane-1,3-diyl bis(2-propylvalerate)	Mechanistic Consequence
Standard Dose	200 - 600 mg/kg/day	238 - 716 mg/kg/day	Equimolar delivery of the active moiety.
Half-Life ( )	~0.8 hours	4.5 - 6.0 hours	Enables BID dosing instead of continuous infusion.
	15 - 30 minutes	2 - 3 hours	Avoids acute neurotoxicity and sedation spikes.
Brain/Plasma Ratio	0.10 - 0.15	0.35 - 0.50	Enhanced lipophilicity improves BBB transit.
Hepatotoxicity Risk	High (4-ene-VPA formation)	Low	Lymphatic absorption bypasses liver first-pass.

Experimental Protocols: A Self-Validating System

Protocol A: Formulation of the Lipid Prodrug for Oral Administration

Causality: As a highly lipophilic diglyceride, 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) is insoluble in aqueous buffers. A microemulsion is required to ensure uniform dosing and optimal intestinal absorption.

• Weighing: Accurately weigh the required mass of the prodrug (e.g., 47.77 mg per mL for a 400 mg/kg VPA equivalent dose administered at a 10 mL/kg volume).

• Surfactant Addition: Add 5% (v/v) Tween-80 and 5% (v/v) Polyethylene Glycol 400 (PEG400) directly to the lipid. Vortex vigorously for 2 minutes until a homogenous lipid-surfactant mixture forms.

• Aqueous Phase: Gradually add 90% (v/v) sterile physiological saline (0.9% NaCl) dropwise while continuously sonicating the mixture in a water bath sonicator (40 kHz) at room temperature.

• Self-Validation Step (Stability Check): Sonicate for an additional 10 minutes until a stable, milky-white microemulsion is achieved. Allow the emulsion to sit undisturbed for 30 minutes. If phase separation or oil droplet coalescence occurs, the micellar structure has failed; adjust the Tween-80 ratio by +1% or increase sonication time before dosing.

Protocol B: Pharmacokinetic Profiling and Tissue Harvesting

Causality: To validate sustained release and BBB penetration, both the intact prodrug and free VPA must be quantified simultaneously.

• Animal Prep: Fast male C57BL/6J mice (8-10 weeks old) for 4 hours prior to dosing to standardize gastric emptying rates.

• Administration: Administer the microemulsion via oral gavage (PO) using a 20G reusable feeding needle.

• Serial Sampling: Collect 20 μL of blood via tail vein nicking at 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose into K2-EDTA coated tubes. Centrifuge at 2,000 x g (10 mins, 4°C) to isolate plasma.

• Tissue Harvest (Terminal): At the anticipated

  (approx. 2.5 hours), euthanize a subset of mice via asphyxiation. Transcardially perfuse with ice-cold PBS to flush blood from the cerebrovasculature. Rapidly dissect the brain, snap-freeze in liquid nitrogen, and store at -80°C.

• Self-Validation Step (LC-MS/MS Extraction): Extract plasma/tissue homogenates using protein precipitation (3 volumes of ice-cold acetonitrile). Crucially, spike the extraction buffer with a deuterated internal standard (VPA-d6) prior to homogenization. If the recovery variance of VPA-d6 exceeds ±15% across samples, the extraction efficiency is compromised, and the homogenization protocol must be recalibrated.

Mandatory Visualizations

Metabolic processing pathway of 1,3-divalproin bypassing hepatic first-pass metabolism.

Step-by-step experimental workflow for pharmacokinetic validation in murine models.

References

• Title: Pharmacokinetics of valproic acid and metabolites in mouse plasma and brain following constant-rate application of the drug and its unsaturated metabolite with an osmotic delivery system Source: PubMed / NIH URL: [Link]

• Title: Evaluating the efficacy of prototype antiseizure drugs using a preclinical pharmacokinetic approach Source: bioRxiv URL: [Link]

• Title: Effects of Valproic acid drug on Hepatic tissues in female mice Source: Sebha University Journal of Pure & Applied Sciences URL: [Link]

• Title: On the Digital Psychopharmacology of Valproic Acid in Mice Source: PMC / NIH URL: [Link]

• Title: Progress in Drug Delivery to the Central Nervous System by the Prodrug Approach Source: MDPI URL: [Link]

• Title: Valproic acid enhances recombinant mRNA and protein levels in transiently transfected Chinese Hamster Ovary cells Source: ResearchGate URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. biocat.com [biocat.com]
• 3. biorxiv.org [biorxiv.org]
• 4. Pharmacokinetics of valproic acid and metabolites in mouse plasma and brain following constant-rate application of the drug and its unsaturated metabolite with an osmotic delivery system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sebhau.edu.ly [sebhau.edu.ly]
• 6. mdpi.com [mdpi.com]
• 7. On the Digital Psychopharmacology of Valproic Acid in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis, Crystallization, and Purification of Valproate Diester Prodrugs

Executive Summary

Valproic acid (VPA) is a first-line antiepileptic agent and an emerging histone deacetylase (HDAC) inhibitor in oncology. However, its clinical utility is frequently limited by a short plasma half-life, dose-dependent hepatotoxicity, and poor cellular permeability in specific target tissues. Valproate diesters—synthesized by conjugating VPA to diol backbones (e.g., ethylene glycol) or polymeric matrices (e.g., chitin, polyethylene glycol)—serve as enzymatically cleavable prodrugs designed to overcome these pharmacokinetic limitations 1. This application note provides field-validated protocols for the synthesis, chromatographic isolation, and low-temperature crystallization of both low-molecular-weight and polymeric valproate diesters.

Mechanistic Rationale & Physicochemical Challenges

The purification of valproate diesters presents unique physicochemical hurdles. VPA is a highly lipophilic, branched aliphatic carboxylic acid that remains liquid at room temperature. Consequently, low-molecular-weight (low-MW) valproate diesters typically present as viscous oils, rendering standard crystallization techniques ineffective 2. Conversely, high-molecular-weight (high-MW) or polymeric valproate diesters can be crystallized, but the extreme flexibility of the aliphatic valproate chains severely depresses the melting point and hinders rigid crystal lattice formation 3.

Causality in Protocol Design:

• Aqueous Bicarbonate Workup: VPA has a pKa of ~4.8. Washing the crude reaction mixture with a mild base like

  is a critical self-validating step. It converts unreacted VPA into water-soluble sodium valproate, partitioning it into the aqueous phase while the highly lipophilic diester remains in the organic phase. This prevents severe streaking during downstream silica gel chromatography.

• Sub-Zero Crystallization Kinetics: For polymeric diesters, crystallization must be performed at sub-zero temperatures (e.g., -15 °C) in polar solvent systems (acetone/ethanol). The low temperature reduces the thermodynamic entropy of the flexible valproate chains, while the solvent provides a steep temperature-dependent solubility gradient to force nucleation 4.

Pharmacokinetic cleavage pathway of valproate diester prodrugs by human carboxylesterase-2.

Physicochemical Properties & Purification Strategy Matrix

Compound Class	Example Backbone	Physical State (25°C)	Primary Purification Method	Key IPC / Validation Metric
Low-MW Diester	Ethylene Glycol	Viscous Oil	Flash Chromatography	TLC (Rf ~0.7 in 1:5 EtOAc/Hexane)
Low-MW Diester	Propylene Glycol	Viscous Oil	Flash Chromatography	Absence of VPA peak in GC-FID
Polymeric Diester	PEG-4000	Waxy Solid	Solvent Precipitation	ATR-FTIR (Ester C=O at 1735 cm⁻¹)
Polymeric Diester	Chitin	Crystalline Powder	Low-Temp Crystallization	Complete solubility in organic phase

Experimental Workflows

Workflow for the synthesis and purification of valproate diesters based on molecular weight.

Protocol A: Synthesis and Chromatographic Purification of Low-MW Valproate Diesters

Target: Ethylene Glycol Divalproate. This protocol utilizes Steglich esterification to avoid harsh HCl byproducts, ensuring the integrity of sensitive diol backbones.

Step-by-Step Methodology:

• Reaction Setup: To a stirred solution of ethylene glycol (1.0 mmol) in anhydrous

  (10 mL), add valproic acid (2.2 mmol) and 4-Dimethylaminopyridine (DMAP, 0.2 mmol).

• Coupling Initiation: Cool the mixture to 0–5 °C in an ice bath. Dropwise, add a solution of N,N'-dicyclohexylcarbodiimide (DCC, 2.6 mmol) in

  (5 mL).

• In-Process Control (IPC) 1: Stir for 15 minutes at 0 °C, then allow to warm to room temperature for 12 hours. Self-Validation: The reaction is proceeding correctly if a dense white precipitate of dicyclohexylurea (DCU) forms.

• Filtration: Filter the suspension through a Celite pad to remove the DCU byproduct. Wash the pad with cold

  (10 mL).

• Aqueous Workup: Transfer the filtrate to a separatory funnel. Wash sequentially with deionized water (20 mL), 5% aqueous

  (2 x 20 mL) to extract unreacted VPA, and 0.1 M HCl (20 mL) to remove DMAP 2.

• Drying & Concentration: Dry the organic layer over anhydrous

  . Evaporate the solvent under reduced pressure to yield a crude yellow oil.

• Flash Chromatography: Load the crude oil onto a silica gel column (200-300 mesh). Elute with an isocratic gradient of Ethyl Acetate/Petroleum Ether (1:5 v/v). Collect the fractions containing the diester (monitor via iodine staining on TLC; Rf ~0.7). Evaporate to yield the purified diester as a clear oil.

Protocol B: Synthesis and Low-Temperature Crystallization of Polymeric Valproate Diesters

Target: Chitin-Valproate Ester. Polymeric backbones exhibit high steric hindrance. This protocol utilizes highly reactive valproyl chloride to drive the reaction to completion, followed by thermal-shift crystallization.

Step-by-Step Methodology:

• Acyl Chloride Generation: In a 100 mL two-necked flask equipped with a reflux condenser, place valproic acid (0.025 mol). Add thionyl chloride (

  , 0.074 mol) dropwise over 45 minutes. Reflux at 80 °C for 30 minutes, then isolate valproyl chloride via vacuum distillation 4.

• Polymer Functionalization: Dissolve the polymeric diol (e.g., chitin, 0.0011 mol) in a minimal amount of 5% acetic acid or DMF. Slowly add the valproyl chloride (0.025 mol) under vigorous stirring.

• Reaction Maturation: Seal the flask and leave the reaction to stir overnight at room temperature.

• IPC 2 (Spectroscopic): Pull a 100 µL aliquot, evaporate, and run an ATR-FTIR. Self-Validation: Confirm the appearance of a strong ester carbonyl stretching band at ~1740 cm⁻¹ and the attenuation of the broad -OH band at ~3500 cm⁻¹ 4.

• Primary Precipitation: Pour the reaction mixture into an excess of ice-cold methanol to precipitate the crude polymeric diester. Filter and wash with distilled water to remove residual HCl and unreacted VPA.

• Low-Temperature Crystallization: Dissolve the crude solid in a minimal volume of absolute ethanol or acetone at 40 °C. Transfer the flask to a -15 °C freezer and allow it to crystallize undisturbed for 24 hours.

• Isolation: Filter the resulting crystals rapidly using a pre-chilled Büchner funnel. Dry under high vacuum at room temperature to yield the pure polymeric valproate diester.

References

• Title: Multi-Targeting Valproic Acid Conjugates as Potent Agents Against Inflammation and Hyperlipidemia Source: MDPI URL: 2

• Title: Design of Enzymatically Cleavable Prodrugs of a Potent Platinum-Containing Anticancer Agent Source: PMC URL: 1

• Title: Novel Polymeric Prodrugs of Valproic Acid as Anti-Epilepsy Drugs: Synthesis, Characterization and In-vitro Evaluation Source: Semantic Scholar URL: 3

• Title: Research Journal of Pharmaceutical, Biological and Chemical Sciences Source: RJPBCS URL: 4

Sources

• 1. Design of Enzymatically Cleavable Prodrugs of a Potent Platinum-Containing Anticancer Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. rjpbcs.com [rjpbcs.com]

NMR spectroscopy characterization of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate)

This Application Note is designed for analytical chemists and pharmaceutical scientists involved in the impurity profiling or prodrug development of Valproic Acid (VPA). It details the structural characterization of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) , commonly referred to as 1,3-Divalproin , using 1D and 2D NMR spectroscopy.

Introduction & Scope

2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) (1,3-Divalproin) is a diglyceride impurity often found in Valproic Acid formulations or synthesized as a lipophilic prodrug. Chemically, it consists of a glycerol backbone esterified at the 1 and 3 positions with valproic acid, leaving a free hydroxyl group at the 2-position.

The critical analytical challenge lies in distinguishing the 1,3-isomer (symmetric) from the thermodynamically less stable 1,2-isomer (asymmetric). This protocol provides a definitive method to validate the regiochemistry using nuclear magnetic resonance (NMR), relying on symmetry arguments and specific heteronuclear correlations.

Key Structural Features[1]

• Symmetry: The molecule possesses a plane of symmetry through the C2 methine of the glycerol backbone.

• Valproate Moieties: Two identical 2-propylpentanoyl chains.

• Diagnostic Signals: The glycerol methine (H2) and methylene (H1/H3) protons provide the primary differentiation from the 1,2-isomer.

Experimental Protocol

Sample Preparation

To ensure high-resolution data and prevent acyl migration (isomerization) during analysis, follow this strict preparation protocol:

• Solvent: Deuterated Chloroform (

  , 99.8% D) with 0.03% TMS.

  • Note: Avoid protic solvents (methanol/water) which can catalyze acyl migration.

• Concentration: 10–15 mg of sample in 600 µL solvent.

• pH Control: Ensure the sample is neutral. Traces of acid or base from synthesis can cause rapid 1,3

  1,2 isomerization. Filter through a small plug of neutral alumina if acidic residues are suspected.

Acquisition Parameters (600 MHz equiv.)

Experiment	Pulse Sequence	Scans (NS)	Relaxation Delay (D1)	Purpose
1H 1D	zg30	16	2.0 s	Quantitative integration & chemical shift assignment.
13C 1D	zgpg30	512	2.0 s	Carbon backbone verification.
COSY	cosygpppqf	4	1.5 s	H-H connectivity (Glycerol backbone tracing).
HSQC	hsqcedetgpsisp2	4	1.5 s	Multiplicity editing (CH/CH3 up, CH2 down).
HMBC	hmbcgplpndqf	8	1.5 s	CRITICAL: Connects Glycerol H1/H3 to VPA Carbonyl.

Structural Analysis & Assignments

The Symmetry Argument (Self-Validation)

The most robust way to confirm the 1,3-substitution pattern is the number of signals in the

C spectrum.

• 1,3-Divalproin (Target): Symmetric. The two valproate chains are magnetically equivalent. The Glycerol C1 and C3 carbons are equivalent.

  • Result: Simplified spectrum.[1] Single set of VPA signals; single Glycerol CH2 signal.

• 1,2-Divalproin (Isomer): Asymmetric.

  • Result: Complex spectrum. Doubled VPA signals (diastereotopic environment); distinct Glycerol C1 and C3 signals.

Predicted Chemical Shifts (CDCl3)

The following table summarizes the characteristic shifts derived from standard lipid analysis and valproate spectral data.

Table 1: 1H and 13C NMR Assignment for 1,3-Divalproin

Position	Moiety	1H Shift (ppm)	Multiplicity	13C Shift (ppm)	Diagnostic Note
Glycerol-2	Backbone	4.05 – 4.15	Multiplet (tt)	~68.5	Methine attached to OH. Upfield of esterified methine (~5.2 ppm).
Glycerol-1,3	Backbone	4.15 – 4.25	Doublet of doublets	~65.0	Key Signal: Chemically equivalent CH2s.
OH	Hydroxyl	2.40 – 2.80	Broad Singlet	-	Exchangeable; shift varies with conc.
C=O	Ester	-	-	176.5	Carbonyl carbon.
-CH	VPA	2.35 – 2.45	Multiplet	45.2	Methine alpha to carbonyl.
-CH2	VPA	1.55 – 1.65	Multiplet	34.5	Methylene beta to carbonyl.
-CH2	VPA	1.25 – 1.35	Multiplet	20.8	Bulk chain methylenes.
-CH3	VPA	0.88 – 0.92	Triplet	14.1	Terminal methyls.

Comparative Analysis: 1,3 vs. 1,2 Isomer

To validate your sample is not the 1,2-isomer, examine the 3.5 – 5.5 ppm region of the proton spectrum.

• 1,3-Isomer (Target):

  • Narrow range (4.0 – 4.3 ppm).

  • Absence of downfield methine signal at ~5.1 ppm.

• 1,2-Isomer (Impurity):

  • H2 (Methine): Shifted downfield to ~5.1 ppm (esterified).

  • H3 (CH2-OH): Shifted upfield to ~3.7 ppm (free alcohol).

  • H1 (CH2-O-COR): Remains at ~4.2 ppm .

Visualization of Logic & Workflow

Analytical Workflow

The following diagram outlines the decision tree for characterizing the glyceride.

Figure 1: Decision tree for distinguishing 1,3-divalproin from its regioisomer using NMR spectral features.

HMBC Connectivity Confirmation

The Heteronuclear Multiple Bond Correlation (HMBC) experiment provides the final proof of structure by linking the glycerol protons to the specific carbonyls.

Figure 2: Key HMBC correlations. The presence of a correlation between Glycerol H1/H3 and the Carbonyl, and the ABSENCE of correlation from H2, confirms the 1,3-substitution.

References

• International Society for Magnetic Resonance in Medicine (ISMRM). Determining Relative Diglyceride to Triglyceride Levels with STEAM MRS. (Differentiation of 1,3 vs 1,2 isomers via chemical shift).[2][3]

• National Institutes of Health (PubMed). Quantitative Chemical Profiling of Commercial Glyceride Excipients via 1H NMR Spectroscopy. (Detailed shift analysis of glyceride isomers).

• Klivon Standards. Glyceryl Valproate Impurity 1 (Reference Standard Data). (Confirmation of Valproic Acid glyceride existence as impurities).

• SpectraBase. 1,3-Diphenyl-1,3-propanedione 13C NMR. (Reference for symmetric 1,3-dicarbonyl/diester backbone logic).

Sources

• 1. scispace.com [scispace.com]
• 2. cds.ismrm.org [cds.ismrm.org]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving synthesis yield of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate)

Title: Technical Support Center: Optimizing Synthesis Yield of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate)

Overview Synthesizing 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate)—commonly referred to as 1,3-divalproin—presents unique thermodynamic and kinetic challenges. Because valproic acid is a sterically hindered, branched-chain fatty acid, achieving high regioselectivity on the sn-1 and sn-3 positions of the glycerol backbone requires precise control. This technical support guide addresses the most frequent failure points in both chemical and enzymatic synthesis routes, focusing heavily on suppressing acyl migration to maximize your yield.

Frequently Asked Questions (FAQs)

Q: Why is my 1,3-divalproin yield plateauing around 40-50%, with high levels of 1,2-divalproin detected in NMR? A: This is the classic hallmark of acyl migration [1]. The free sn-2 hydroxyl group of the glycerol backbone can nucleophilically attack the adjacent sn-1 or sn-3 carbonyl carbon. This forms a cyclic orthoester intermediate that rapidly resolves into the thermodynamically more stable 1,2-diglyceride. This isomerization is accelerated by elevated temperatures, strong acids or bases, and polar protic solvents[1]. To freeze this equilibrium, you must utilize a chemical pathway that locks the sn-2 position during esterification or use a highly specific enzymatic pathway at controlled temperatures.

Fig 1: Base- or heat-catalyzed acyl migration pathway from 1,3-divalproin to 1,2-divalproin.

Q: Which synthetic route provides the highest regioisomeric purity for 1,3-divalproin? A: The most robust method for achieving >98% regioisomeric purity is the Dihydroxyacetone (DHA) Reduction Pathway [2]. By using DHA as the starting material, the sn-2 position is locked as a ketone during the initial esterification with valproic acid. Once the 1,3-diester is formed, the ketone is reduced to a hydroxyl group using a mild, pH-controlled reducing agent that does not trigger acyl migration[2].

Troubleshooting Guide: The Dihydroxyacetone (DHA) Chemical Route

Issue: Poor yield and high byproduct formation during the reduction of 1,3-divalproyloxypropan-2-one to 1,3-divalproin. Root Cause Analysis: The choice of reducing agent is the primary failure point here. Strong reducing agents like Sodium Borohydride (NaBH₄) create highly basic localized environments during hydride transfer. Because acyl migration is base-catalyzed, NaBH₄ immediately induces the shift from the 1,3-diester to the 1,2-diester[3]. Solution: Switch to Sodium Cyanoborohydride (NaBH₃CN) in a slightly acidic buffer (pH 4-5)[2]. The electron-withdrawing cyano group reduces the nucleophilicity of the hydride, requiring acidic activation of the ketone. This acidic environment perfectly suppresses base-catalyzed acyl migration, achieving complete regioisomeric purity[2].

Data Summary: Impact of Reducing Agents on Regioisomeric Purity

Reducing Agent	Solvent System	Temp (°C)	1,3-Divalproin Yield (%)	1,2-Divalproin Byproduct (%)	Regioisomeric Purity
NaBH₄	Ethanol / H₂O	25	45.2	41.8	< 52%
NaBH(OAc)₃	THF / AcOH	20	68.5	15.1	82%
NaBH₃CN	THF / AcOH (pH 4.5)	20	88.4	< 1.0	> 98%

Table 1: Comparison of reducing agents for the conversion of 1,3-divalproyloxypropan-2-one to 1,3-divalproin. NaBH₃CN provides the optimal balance of reactivity and stability against acyl migration.

Validated Protocol: DHA Pathway to 1,3-Divalproin

Phase 1: Esterification of DHA Self-Validation Check: Ensure chloroform is strictly ethanol-free to prevent the formation of ethyl valproate byproducts.

• Dissolve 1.0 eq of dihydroxyacetone (DHA), 2.2 eq of valproic acid, and 0.2 eq of 4-(dimethylamino)pyridine (DMAP) in anhydrous, ethanol-free chloroform[2].

• Chill the reaction vessel to 0°C under an inert N₂ atmosphere to control the exothermic coupling.

• Dropwise add 2.2 eq of N,N′-dicyclohexylcarbodiimide (DCC) dissolved in chloroform.

• Stir at room temperature for 24 hours. Complete substrate conversion should be verified via TLC (Hexane:Ethyl Acetate 5:1; visualization by primuline test)[2].

• Filter the white dicyclohexylurea (DCU) precipitate through a G4 sintered disc funnel.

• Wash the organic filtrate with 0.1 M HCl, saturated NaHCO₃, and brine. Dry over anhydrous MgSO₄ and concentrate in vacuo to yield 1,3-divalproyloxypropan-2-one.

Phase 2: Regioselective Reduction Self-Validation Check: Monitor pH strictly; if the solution drops below pH 3, NaBH₃CN will rapidly decompose, releasing toxic HCN gas.

• Dissolve the intermediate in a mixture of Tetrahydrofuran (THF) and glacial acetic acid (adjusted to pH 4.5).

• Cool the solution to 0°C.

• Slowly add 1.5 eq of Sodium Cyanoborohydride (NaBH₃CN) in small portions[2].

• Stir for 40 minutes at room temperature. Monitor strictly via TLC to prevent over-reduction or cleavage of the ester bonds[2].

• Quench with saturated NH₄Cl, extract with Dichloromethane (DCM), wash with brine, and dry over MgSO₄. Purify via flash chromatography to obtain pure 1,3-divalproin.

Fig 2: Step-by-step chemical workflow for the DHA reduction pathway.

Troubleshooting Guide: The Enzymatic (Lipase) Route

Issue: Low conversion rates when directly esterifying glycerol with valproic acid using immobilized lipases. Root Cause Analysis: Valproic acid (2-propylpentanoic acid) features significant steric hindrance at the alpha-carbon due to its two propyl chains. Standard lipases struggle to accommodate this bulky substrate in their active sites compared to linear fatty acids. Furthermore, glycerol has poor solubility in non-polar solvents, creating a biphasic system that severely limits mass transfer[4]. Solution: Utilize Candida antarctica Lipase B (commonly immobilized as Novozym 435), which has a highly accessible, funnel-like active site perfectly suited for sterically hindered branched-chain acids. To solve the solubility issue without stripping the essential hydration shell from the enzyme, use a moderately polar, non-nucleophilic solvent like tert-butanol or 2-methyl-2-butanol[1].

Validated Protocol: Enzymatic Esterification

Self-Validation Check: The reaction must be kept strictly below 50°C. Higher temperatures increase the kinetic energy of the system, causing thermal acyl migration to outpace the enzyme's sn-1,3 regioselectivity[1].

• Add 1.0 eq of anhydrous glycerol and 2.5 eq of valproic acid to 2-methyl-2-butanol.

• Introduce 10% (w/w relative to substrates) of immobilized Candida antarctica Lipase B (Novozym 435).

• Add molecular sieves (4Å) or apply a mild vacuum (200 mbar) to continuously extract the water byproduct, driving the thermodynamic equilibrium toward esterification.

• Incubate at 45°C with orbital shaking (200 rpm) for 48-72 hours.

• Terminate the reaction by filtering out the immobilized enzyme bead matrix.

• Evaporate the solvent and unreacted valproic acid under high vacuum to isolate 1,3-divalproin.

References

• Title: Novel Lipid-Based Carriers of Provitamin D3: Synthesis and Spectroscopic Characterization of Acylglycerol Conjugated with 7-Dehydrocholesterol Residue and Its Glycerophospholipid Analogue Source: MDPI URL: [Link]

• Title: A methodology for radiolabeling of the endocannabinoid 2-arachidonoylglycerol (2-AG) Source: NIH URL: [Link]

• Title: Diglyceride prodrug strategy for enhancing the bioavailability of norfloxacin Source: ResearchGate URL: [Link]

• Title: Valorization of Glycerol through the Enzymatic Synthesis of Acylglycerides with High Nutritional Value Source: MDPI URL: [Link]

Sources

• 1. Valorization of Glycerol through the Enzymatic Synthesis of Acylglycerides with High Nutritional Value | MDPI [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. A methodology for radiolabeling of the endocannabinoid 2-arachidonoylglycerol (2-AG) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Preventing hydrolysis of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) during storage

Technical Guide: Prevention of Hydrolysis in 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) Storage

Executive Summary & Chemical Context

2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) (also known as 1,3-Divalproin or Valproate Diglyceride) is a lipophilic diester of glycerol and valproic acid. As a structural analog to diacylglycerols, it serves as a critical impurity standard or prodrug intermediate in valproate therapeutics.

The Critical Failure Mode: Hydrolysis. Like all esters, this molecule is thermodynamically unstable in the presence of water, reverting to Valproic Acid (VPA) and Glycerol . While the steric bulk of the 2-propyl pentanoate group provides some kinetic stability compared to linear esters, it does not prevent hydrolysis under improper storage. Degradation is autocatalytic: the release of free Valproic Acid lowers the pH, further catalyzing the cleavage of remaining ester bonds.

Mechanism of Degradation

To prevent failure, you must understand the enemy. Hydrolysis occurs via nucleophilic acyl substitution.[1]

• Water Attack: A water molecule attacks the electrophilic carbonyl carbon of the ester.

• Tetrahedral Intermediate: A transient intermediate forms.

• Collapse & Release: The bond cleaves, releasing Valproic Acid (leaving group) and a mono-glyceride.

• Autocatalysis: The released acid (pKa ~4.8) protonates other ester carbonyls, accelerating the reaction exponentially.

Visualizing the Pathway:

Figure 1: Stepwise hydrolysis pathway. Note that the release of VPA creates an acidic environment that accelerates the second step (k₂).

Self-Validating Storage Protocol

This protocol is designed to be self-validating : following the steps creates physical evidence (e.g., intact seals, indicator color) that confirms the sample's integrity.

Phase 1: The Containment System

• Primary Container: Amber Borosilicate Glass Vial (Type I).

  • Why: Valproate derivatives can interact with polypropylene (leaching/sorption). Amber glass blocks UV light, which can generate free radicals that attack the glycerol backbone.

• Closure: Teflon (PTFE)-lined screw cap.

  • Why: PTFE is chemically inert and hydrophobic, preventing the "breathing" of moisture that occurs with rubber or pulp liners.

• Headspace: Argon or Nitrogen purge.

  • Why: Displaces atmospheric moisture and oxygen.

Phase 2: Environmental Control

• Temperature: Store at -20°C ± 5°C .

  • Thermodynamics: Lowering temperature reduces the kinetic energy available for the hydrolysis activation barrier.

• Desiccation: Store the vial inside a secondary container (desiccator or sealed bag) with silica gel or molecular sieves.

Phase 3: Handling (The "Thaw Rule")

• The Rule: Never open a cold vial.

• The Protocol: Allow the vial to equilibrate to room temperature (approx. 30 mins) inside the desiccator before opening.

• Causality: Opening a cold vial condenses atmospheric moisture directly onto the lipophilic oil. This trapped water will hydrolyze the sample once it returns to storage.

Troubleshooting & FAQs

Q1: My sample has developed a distinct, sharp odor. Is it compromised?

• Diagnosis: Yes.

• Mechanism: The target diester is odorless or has a faint fatty smell. Valproic Acid has a characteristic, pungent odor often described as "dirty socks" or rancid cheese.

• Action: Perform a T0 purity check (see Section 5). If Free Fatty Acid content > 2.0%, repurify or discard.

Q2: Can I store a stock solution in DMSO or Ethanol?

• Guidance:

  • Ethanol: High Risk. Ethanol is protic and can induce transesterification (swapping the glycerol backbone for an ethyl group), forming Ethyl Valproate.

  • DMSO: Acceptable if anhydrous. DMSO is hygroscopic; it pulls water from the air. Use a fresh ampoule of anhydrous DMSO and store over 4Å molecular sieves.

  • Best Practice: Store as a neat oil (solvent-free) whenever possible.

Q3: The oil looks cloudy after thawing. What happened?

• Diagnosis: Moisture contamination or phase separation.

• Mechanism: Hydrolysis produces Glycerol (hydrophilic) and Valproic Acid (lipophilic). As degradation advances, the mixture may phase-separate or become turbid due to the immiscibility of the breakdown products.

• Action: Centrifuge the sample. If layers form, the sample is heavily degraded.

Analytical Validation (System Suitability)

To confirm stability, use this HPLC method to separate the diester from the free acid and monoglyceride.

Parameter	Condition
Column	C18 Reverse Phase (e.g., 150 x 4.6 mm, 3.5 µm)
Mobile Phase A	0.1% Phosphoric Acid in Water (pH ~2.5 suppresses VPA ionization)
Mobile Phase B	Acetonitrile (ACN)
Gradient	50% B to 90% B over 15 mins (Retains lipophilic diester)
Detection	UV @ 210 nm (Ester/Carboxyl absorption)
Expected Elution	VPA (Early) < Mono-ester (Mid) < Di-ester (Late)

Workflow Decision Tree

Follow this logic flow to ensure sample integrity from receipt to disposal.

Figure 2: Standard Operating Procedure (SOP) decision tree for handling hydrolytically sensitive esters.

References

• Hadad, S., et al. (1992).[2][3] Pharmacokinetic analysis of ester prodrugs of valproic acid. Journal of Pharmaceutical Sciences.[2][3] Link

• Thakkar, R., et al. (2012).[4] An Isocratic Method for Quantification of Valproic Acid and Its Related Impurities Using Ion Pair Reagent by Ultraperformance Liquid Chromatography.[4] Semantic Scholar. Link

• Vertex AI Search. (2024). Preventing hydrolysis of valproate esters during storage.5[1][6][7][8][9]

• UCLouvain. (2018). Long-term Physicochemical Stability of Concentrated Solutions of Sodium Valproate.10[1][6][7][8][9]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Pharmacokinetic analysis of ester prodrugs of valproic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetic analysis of ester prodrugs of valproic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. carbodiimide.com [carbodiimide.com]
• 6. 2-Hydroxypropane-1,3-diolate | C3H6O3-2 | CID 22389710 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ClinPGx [clinpgx.org]
• 9. CompTox Chemicals Dashboard [comptox.epa.gov]
• 10. dial.uclouvain.be [dial.uclouvain.be]

Optimizing blood-brain barrier permeation of valproic acid prodrugs

Welcome to the Technical Support Center for Central Nervous System (CNS) Drug Delivery. This guide is designed for researchers and drug development professionals optimizing the blood-brain barrier (BBB) permeation of valproic acid (VPA) prodrugs.

VPA is a broad-spectrum antiepileptic and a potent histone deacetylase (HDAC) inhibitor with potential applications in neurodegenerative diseases and oncology. However, its native BBB penetration is heavily restricted by high plasma protein binding and asymmetric efflux transport[1]. To overcome this, prodrug strategies—specifically lipidization and transporter-mediated targeting (e.g., via the Large Neutral Amino Acid Transporter 1, LAT1)—are frequently employed[2],[3].

Below, you will find comprehensive data summaries, self-validating experimental protocols, and a troubleshooting Q&A to resolve common bottlenecks in VPA prodrug development.

Part 1: Quantitative Data on VPA Prodrug BBB Permeation

When designing VPA prodrugs, the choice of promoiety and linkage chemistry dictates the primary transport mechanism, systemic stability, and ultimate brain-to-plasma ratio. The table below summarizes the pharmacokinetic impact of different VPA prodrug strategies.

Prodrug Strategy	Structural Modification	Primary Transport Mechanism	Transporter Affinity	Brain-to-Plasma Ratio Impact	Plasma Stability
Unmodified VPA	None (Parent Drug)	MCT1 / Passive Diffusion[3]	Low (MCT1)	Baseline (Limited by >90% protein binding)	High
Lipidization	Valpromide / AN446	Passive Diffusion	N/A (Subject to P-gp efflux)[4],[3]	Moderate increase	High
LAT1-Targeted (Para)	Para-substituted Phenylalanine-VPA	LAT1 Carrier-Mediated	Moderate	~1.5x vs Baseline	Low (if ester-linked)
LAT1-Targeted (Meta)	Meta-substituted Phenylalanine-VPA	LAT1 Carrier-Mediated[2]	10-fold higher than Para[2]	>2.0x vs Baseline[2]	High (if amide-linked)[1]

Part 2: Experimental Workflows & Methodologies

To ensure reproducibility and scientific integrity, every protocol must operate as a self-validating system. Below are the standard operating procedures for evaluating VPA prodrugs.

Protocol 1: In Vitro PAMPA-BBB Assay for Passive Permeability

Purpose: High-throughput screening of passive BBB permeability for lipidized VPA prodrugs.

• Step 1: Artificial Membrane Preparation: Coat a 0.45 µm PVDF membrane filter with porcine brain lipid extract dissolved in dodecane (20 mg/mL). Causality: This specific lipid mixture closely mimics the tight-junction-free lipophilic environment of the BBB, ensuring physiological relevance.

• Step 2: Donor/Acceptor Setup: Add the VPA prodrug (10–50 µM in PBS, pH 7.4) to the donor compartment. Fill the acceptor compartment with PBS containing 1% Bovine Serum Albumin (BSA).

• Step 3: Sink Condition Validation (Critical): Causality: Highly lipophilic lipidized prodrugs will artificially saturate the acceptor compartment or adhere to the plastic. The addition of BSA creates a thermodynamic "sink condition," preventing back-diffusion and validating the forward permeability rate (

  ).

• Step 4: Incubation & Quantification: Incubate at 37°C for 4 hours under gentle agitation. Quantify donor and acceptor concentrations via LC-MS/MS.

Protocol 2: In Vivo Brain Microdialysis for LAT1-Targeted Prodrugs

Purpose: Real-time quantification of unbound prodrug and released VPA in the brain extracellular fluid (ECF).

• Step 1: Probe Implantation: Stereotaxically implant a concentric microdialysis probe (20 kDa cutoff) into the rat striatum under isoflurane anesthesia. Allow 24 hours for BBB recovery. Causality: Immediate sampling post-surgery yields false positives due to surgical disruption of the BBB tight junctions.

• Step 2: Perfusion & Recovery Calibration: Perfuse artificial cerebrospinal fluid (aCSF) at 1 µL/min. Include 0.2%

  -cyclodextrin in the aCSF. Causality: Lipophilic prodrugs exhibit severe non-specific binding to polycarbonate probe tubing. Cyclodextrin enhances relative recovery by maintaining solubility in the dialysate, validating the probe's extraction efficiency.

• Step 3: Dosing & Sampling: Administer the VPA prodrug intravenously (e.g., 10 mg/kg). Collect dialysate fractions every 15–20 minutes for 4 hours.

• Step 4: LC-MS/MS Analysis: Monitor both the intact amino acid prodrug and the parent VPA to determine the rate of intra-brain enzymatic cleavage (e.g., via aminopeptidase B)[5].

Part 3: Pharmacokinetic Workflow Visualization

Fig 1: Pharmacokinetic workflow and BBB transport mechanisms of VPA prodrugs.

Part 4: Troubleshooting Guides & FAQs

Q1: My ester-linked VPA prodrug shows excellent brain uptake in the PAMPA-BBB assay but fails to show efficacy in vivo. What is causing this discrepancy? A1: This is a classic case of premature hydrolysis in the systemic circulation. While ester prodrugs easily cross artificial lipid membranes, plasma carboxylesterases rapidly degrade the ester bonds in vivo before the compound ever reaches the BBB. Solution: Switch to amide-linked prodrugs (e.g., valpromide derivatives or LAT1-targeted amides). Amide bonds exhibit significantly higher plasma stability, lower plasma protein binding, and rely on brain-specific aminopeptidases to release VPA slowly within the brain parenchyma[1],[5].

Q2: We are designing an amino acid-conjugated VPA prodrug to target LAT1. Does the substitution pattern on the phenylalanine promoiety matter? A2: Yes, the spatial orientation is critical for transporter recognition. Meta-substituted phenylalanine prodrugs of VPA bind to the LAT1 transporter with a 10-fold higher affinity and achieve a 2-fold higher brain uptake compared to para-substituted derivatives[2]. The meta-configuration provides optimal steric alignment within the LAT1 binding pocket, acting as a superior "pseudonutrient"[6].

Q3: Our lipidized VPA prodrug has poor aqueous solubility, complicating intravenous dosing and causing erratic in vivo results. How can we resolve this? A3: Simple lipidization increases lipophilicity but drastically reduces aqueous solubility and often inadvertently increases the molecule's affinity for active efflux transporters like P-glycoprotein (P-gp) and BCRP at the BBB[3],[7]. Solution: Pivot to a transporter-mediated approach. Conjugating VPA to an amino acid promoiety (like L-phenylalanine) not only hijacks the LAT1 transporter for active influx but also inherently improves the aqueous solubility of the prodrug, eliminating the need for harsh co-solvents[8].

Q4: During brain microdialysis, the recovery of our highly lipophilic VPA prodrug is near zero, even though brain tissue homogenates show high drug concentrations. What is going wrong? A4: The prodrug is likely adhering to the microdialysis probe membrane or the outlet tubing. Highly lipophilic compounds have notoriously low relative recovery rates in standard aqueous aCSF. Solution: You must validate your probe recovery in vitro first. Add a recovery enhancer—such as 0.1% to 1% BSA or

-cyclodextrin—to your aCSF perfusate. This creates a localized sink condition inside the probe, pulling the lipophilic prodrug across the membrane and preventing it from sticking to the tubing walls.

Part 5: References

• Title: Large Amino Acid Transporter 1 (LAT1) Prodrugs of Valproic Acid: New Prodrug Design Ideas for Central Nervous System Delivery Source: Molecular Pharmaceutics (ACS Publications) URL: [Link]

• Title: Amino Acid Promoieties Alter Valproic Acid Pharmacokinetics and Enable Extended Brain Exposure Source: Neurochemical Research (Springer) URL: [Link]

• Title: Valproic Acid Prodrug Affects Selective Markers, Augments Doxorubicin Anticancer Activity and Attenuates Its Toxicity in a Murine Model of Aggressive Breast Cancer Source: Cancers (MDPI) URL: [Link]

• Title: Current Chemical, Biological, and Physiological Views in the Development of Successful Brain-Targeted Pharmaceutics Source: PubMed Central (NIH) URL: [Link]

• Title: Aminopeptidase B can bioconvert L-type amino acid transporter 1 (LAT1)-utilizing amide prodrugs in the brain Source: Frontiers in Pharmacology URL: [Link]

Sources

• 1. Amino Acid Promoieties Alter Valproic Acid Pharmacokinetics and Enable Extended Brain Exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Current Chemical, Biological, and Physiological Views in the Development of Successful Brain-Targeted Pharmaceutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | Aminopeptidase B can bioconvert L-type amino acid transporter 1 (LAT1)-utilizing amide prodrugs in the brain [frontiersin.org]
• 6. Targeting Systems to the Brain Obtained by Merging Prodrugs, Nanoparticles, and Nasal Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Blood-brain barrier transporters: A translational consideration for CNS delivery of neurotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Amino Acids in the Development of Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stabilization of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) in Biological Matrices

Welcome to the Bioanalytical Technical Support Center. This guide provides advanced troubleshooting, mechanistic insights, and validated protocols for stabilizing 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) —commonly known as 1,3-divalproin or valproic acid diglyceride—in biological matrices such as plasma, serum, and tissue homogenates.

As a lipid-based prodrug, 1,3-divalproin presents a dual bioanalytical challenge: rapid enzymatic cleavage of its ester bonds and spontaneous chemical isomerization. This guide is designed for researchers and drug development professionals who require rigorous, artifact-free LC-MS/MS quantification.

Mechanistic Troubleshooting & FAQs

Q1: Why does the concentration of 1,3-divalproin rapidly decline in fresh plasma, even when stored on ice? A1: The rapid degradation is driven by enzymatic hydrolysis . Biological matrices, particularly human and rodent plasma, are rich in serine esterases such as Carboxylesterases (CES1/CES2) and Butyrylcholinesterase (BChE). These enzymes rapidly cleave the ester bonds at the sn-1 and sn-3 positions of the glycerol backbone, releasing free valproic acid (VPA) and monovalproin . Storing samples on ice slows the thermodynamic kinetics but does not completely halt enzymatic activity. Causality & Solution: You must chemically quench the esterases immediately upon sample collection using irreversible serine-protease inhibitors (e.g., PMSF or BNPP) that covalently bind to the enzyme's active site.

Q2: During LC-MS/MS analysis, I observe a secondary peak with the exact same m/z transition as 1,3-divalproin. What is causing this? A2: You are observing acyl migration (isomerization). 1,3-diglycerides are thermodynamically less stable than their 1,2-diglyceride counterparts. At physiological pH (7.4), the free hydroxyl group at the sn-2 position acts as a nucleophile, attacking the adjacent ester carbonyl to form a cyclic orthoester intermediate, which resolves into 1,2-divalproin . Because they are structural isomers, they share the same precursor and product ions but elute at different retention times. Causality & Solution: Acyl migration is base-catalyzed. Acidifying the matrix to pH 4.0–4.5 protonates the intermediate, effectively blocking the nucleophilic attack and freezing the regiospecificity of the molecule .

Q3: Can I just use standard EDTA blood collection tubes to prevent degradation? A3: No. EDTA is a chelating agent that inhibits metalloproteases and calcium-dependent enzymes (like Paraoxonase, PON1), but it has zero effect on CES1, CES2, or BChE, which are the primary drivers of valproate ester hydrolysis. A targeted anti-esterase cocktail combined with pH control is mandatory to meet regulatory bioanalytical method validation standards .

Pathway Visualization

Degradation pathways of 1,3-divalproin via enzymatic hydrolysis and acyl migration.

Quantitative Data: Stabilization Optimization

To design a robust assay, you must select the appropriate chemical inhibitors and environmental controls. The tables below summarize the efficacy of various stabilization strategies.

Table 1: Esterase Inhibitor Selection Guide for Valproate Prodrugs

Inhibitor	Target Enzymes	Recommended Conc.	Pros	Cons
PMSF	Serine esterases (CES1/2)	1–5 mM	Highly effective, irreversible covalent binding.	Short half-life in aqueous media (~30 min); must be added fresh.
BNPP	Carboxylesterases	1 mM	Excellent stability in solution, highly specific.	Highly toxic; requires stringent safety handling.
NaF	Broad spectrum	10 mg/mL	Cheap, readily available in commercial tubes.	Reversible inhibition; less effective against BChE.
DFP	Serine proteases/esterases	1 mM	Extremely potent and rapid acting.	Volatile and a severe neurotoxin.

Table 2: Impact of pH and Temperature on 1,3-Divalproin Acyl Migration

Matrix pH	Storage Temperature	Acyl Migration Half-Life (t½)	Isomerization Risk Level
7.4 (Physiological)	37°C	< 1 hour	Critical (Rapid conversion to 1,2-isomer)
7.4	4°C	~ 12 hours	High (Unsuitable for overnight autosampler)
5.5	4°C	> 48 hours	Moderate
4.5 (Acidified)	4°C	> 14 days	Negligible (Stabilized for analysis)
4.5 (Acidified)	-80°C	> 6 months	Negligible (Long-term stability achieved)

Standard Operating Procedure: Stabilized Extraction Workflow

This protocol utilizes a self-validating system. By spiking a Stable Isotope-Labeled Internal Standard (SIL-IS) at the point of collection, any ex vivo degradation occurring during sample transit or preparation will be immediately visible in the LC-MS/MS data, ensuring absolute trustworthiness of the results.

Step 1: Pre-Analytical Preparation

• Prepare a 100 mM stock of PMSF in anhydrous DMSO. Note: Do not use water, as PMSF hydrolyzes rapidly in aqueous environments.

• Pre-chill all collection tubes, centrifuge rotors, and solvents to 4°C.

Step 2: Blood Collection & Primary Quenching (Self-Validating Step)

• Draw blood into pre-chilled K2EDTA tubes.

• Immediately (within 30 seconds of draw), add PMSF stock to achieve a final concentration of 2 mM.

• Self-Validation Spike: Add 10 µL of 1,3-divalproin-d14 (SIL-IS) directly to the whole blood. If the SIL-IS shows >5% conversion to 1,2-divalproin-d14 during final analysis, the quenching step has failed, and the sample batch must be flagged.

• Invert gently 5 times and place strictly on wet ice.

Step 3: Cold Centrifugation & Matrix Acidification

• Centrifuge the blood at 1,500 x g for 10 minutes at 4°C to separate plasma.

• Transfer the plasma to a new pre-chilled tube.

• Add 1M Citric Acid dropwise (typically 10-20 µL per mL of plasma) until the pH reaches 4.0–4.5. Verify pH on a dummy sample first. Causality: This protonates the sn-2 hydroxyl group, completely halting acyl migration.

Step 4: Protein Precipitation (PPT) & Extraction

• Aliquot 50 µL of the stabilized, acidified plasma.

• Add 200 µL of ice-cold Acetonitrile containing 0.1% Formic Acid. Causality: The organic solvent denatures remaining esterases, while the formic acid maintains the low pH environment.

• Vortex for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to an LC vial and store at -80°C, or place in a 4°C autosampler for immediate LC-MS/MS analysis.

Step-by-step stabilization workflow for 1,3-divalproin from collection to LC-MS/MS analysis.

References

• Title: Valproic Acid Conjugates: Toward Single-Molecule Polypharmacology for Multiple Sclerosis Source: ACS Medicinal Chemistry Letters (2020) URL: [Link]

• Title: Shotgun Lipidomics Approach to Stabilize the Regiospecificity of Monoglycerides Using a Facile Low-Temperature Derivatization Enabling Their Definitive Identification and Quantitation Source: Analytical Chemistry / PubMed Central (2012) URL: [Link]

• Title: Bioanalytical Method Validation Guidance for Industry Source: U.S. Food and Drug Administration (FDA) (2018) URL: [Link]

• Title: Acyl migration in diglycerides Source: Journal of the Chemical Society C: Organic (1966) URL: [Link]

Reference Data & Comparative Studies

Bioequivalence studies of valproate diesters and traditional anticonvulsants

An in-depth technical analysis for researchers, scientists, and drug development professionals evaluating the pharmacokinetic divergence and bioequivalence testing frameworks of valproate-based therapeutics.

Executive Summary & Physicochemical Rationale

Valproic acid (VPA) and its derivatives remain foundational in the management of epilepsy, bipolar disorder, and migraine prophylaxis. However, traditional immediate-release VPA is hampered by a short elimination half-life (9–16 hours), saturable protein binding (80–90%), and significant peak-to-trough plasma fluctuations that exacerbate dose-dependent neurotoxicity and hepatotoxicity[1].

To overcome these limitations, pharmaceutical development has bifurcated into two primary strategies:

• Coordination Complexes: Traditional delayed-release alternatives like divalproex sodium, which is a stable 1:1 ionic coordination compound of sodium valproate and valproic acid[2].

• Covalent Prodrugs: Valproate esters and diesters. Unlike divalproex, valproate diesters are true covalent prodrugs synthesized by esterifying valproic acid molecules to a diol backbone. These prodrugs are pharmacologically inactive until they undergo enzymatic hydrolysis by hepatic and plasma esterases, deliberately blunting the maximum plasma concentration (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ) and extending the time to peak concentration ( ) to widen the therapeutic window.

This guide objectively compares the performance of valproate diester prodrugs against traditional anticonvulsants and establishes a rigorous, self-validating framework for conducting bioequivalence (BE) studies in compliance with narrow therapeutic index (NTI) regulations.

Metabolic Divergence and Biotransformation

The causality behind the differing toxicity profiles of these formulations lies in their metabolic routing. Traditional VPA is rapidly absorbed and subjected to extensive hepatic metabolism. Approximately 30–50% of the dose undergoes glucuronidation via UGT enzymes (primarily UGT1A6 and UGT2B7), while ~40% undergoes mitochondrial

-oxidation[1]. The -oxidation pathway is responsible for generating 4-ene-VPA, a reactive metabolite implicated in severe hepatotoxicity[3].

Valproate diesters alter this pharmacokinetic timeline. Because the ester bonds must be cleaved by carboxylesterases prior to systemic circulation of the active VPA moiety, the rate of absorption becomes enzyme-limited rather than dissolution-limited[4]. This controlled release prevents the saturation of the benign glucuronidation pathway, theoretically shunting less of the drug toward the toxic

-oxidation route during peak absorption phases.

Metabolic activation and elimination pathways of valproate diester prodrugs vs traditional VPA.

Quantitative Data Presentation: Pharmacokinetic Comparison

The following table synthesizes the pharmacokinetic parameters of immediate-release VPA, divalproex sodium, and valproate diester prodrugs. The data highlights how esterification effectively flattens the absorption curve, reducing ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

while maintaining the total Area Under the Curve (AUC) required for seizure prophylaxis,[5].

Pharmacokinetic Parameter	Immediate-Release VPA	Divalproex Sodium (Delayed Release)	Valproate Diester Prodrugs
Chemical Structure	Monocarboxylic acid	1:1 Ionic coordination complex	Covalent diol-ester prodrug
Bioavailability (F)	> 90%	> 90%	> 85% (Dependent on esterase activity)
(Fasting)	1.0 – 2.0 hours	3.0 – 4.0 hours	4.0 – 6.0 hours
Profile	Sharp peak (High toxicity risk)	Moderately blunted	Highly blunted (Sustained release)
Elimination Half-Life	9 – 16 hours	12 – 16 hours	Apparent extension via slow absorption
Protein Binding	80 – 90% (Concentration-dependent)	80 – 90% (Concentration-dependent)	High (Parent), Variable (Prodrug)

Bioequivalence Study Protocol (NTI Framework)

Because sub-therapeutic VPA levels risk breakthrough seizures and supra-therapeutic levels risk severe toxicity, the FDA classifies valproic acid as a Narrow Therapeutic Index (NTI) drug[6]. Consequently, a standard 2-period crossover design is scientifically invalid for bioequivalence testing.

To establish trustworthiness, the protocol must be a self-validating system that accounts for within-subject variability. We must employ a fully replicated, 4-period, 2-sequence crossover design utilizing Reference-Scaled Average Bioequivalence (RSABE) modeling[6].

Clinical Methodology

Step 1: Subject Screening & Cohort Assembly

• Enroll healthy, non-pregnant adult volunteers. Evaluate baseline hepatic function (ALT, AST, Bilirubin) to ensure uniform esterase and metabolic capacity[6].

Step 2: Dosing & Sequence Allocation

• Randomize subjects into two sequences: Test-Reference-Test-Reference (T-R-T-R) or Reference-Test-Reference-Test (R-T-R-T).

• Causality: Full replication allows the statistical model to calculate the within-subject standard deviation of the reference product (

  ), which is mandatory for NTI scaling.

Step 3: Fasting and Fed State Execution

• Conduct separate cohorts for Fasting and Fed conditions.

• Causality: High-fat meals significantly alter gastric emptying and can upregulate specific intestinal esterases, potentially causing "dose dumping" of the diester prodrug[5].

Step 4: Dense PK Sampling & Washout (Self-Validation)

• Collect venous blood at 0 (pre-dose), 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 48, and 72 hours.

• Enforce a strict 7-day washout period between doses.

• Self-Validation Check: The 0-hour pre-dose sample in periods 2, 3, and 4 must show VPA concentrations

  of the . If carryover exceeds this, the subject's data is excluded to preserve system integrity.

Fully replicated 4-period crossover bioequivalence workflow for NTI drugs.

Analytical Quantification Protocol (LC-MS/MS)

Valproic acid lacks a strong UV chromophore, rendering traditional HPLC-UV methods insufficiently sensitive for the terminal elimination phase. Therefore, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with negative electrospray ionization (ESI-) is the authoritative standard.

Extraction & Quantification Methodology

Step 1: Internal Standard Spiking

• Aliquot 50

  of human plasma and spike with 10 of Valproic Acid- (stable isotope-labeled internal standard).

• Causality: VPA-

  co-elutes with VPA, perfectly normalizing any matrix ionization suppression or extraction losses, ensuring a self-validating recovery metric.

Step 2: Liquid-Liquid Extraction (LLE)

• Add 100

  of 0.1M HCl to break the saturable VPA-albumin protein binding[1].

• Extract with 500

  of hexane:ethyl acetate (80:20 v/v). Vortex for 5 minutes and centrifuge at 14,000 rpm for 10 minutes.

• Transfer the organic layer and evaporate under a gentle nitrogen stream at 40°C. Reconstitute in 100

  of mobile phase.

Step 3: LC-MS/MS Parameters

• Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.7

  ).

• Mobile Phase: Gradient elution using 10 mM ammonium acetate in water (A) and acetonitrile (B).

• Detection: Multiple Reaction Monitoring (MRM) in negative ESI mode.

  • VPA transition:

    143.1 143.1 (pseudo-MRM due to poor fragmentation).

  • VPA-

    transition: 149.1 149.1.

• System Suitability: The calibration curve must exhibit

  . Quality Control (QC) samples at low, mid, and high concentrations must fall within of their nominal values to validate the run.

Step 4: Statistical Acceptance Criteria

• Using the RSABE framework, the test product (valproate diester) is deemed bioequivalent to the reference product if the 90% Confidence Interval (CI) of the geometric mean ratios for

  , , and falls strictly within the narrowed NTI limits of 80.00% to 125.00% (and often scaled down to 90.00% - 111.11% depending on the reference variability )[6].

References

• Hadad S, Vree TB, van der Kleijn E, Bialer M. Pharmacokinetic analysis of ester prodrugs of valproic acid. J Pharm Sci. 1992.[Link]

• Food and Drug Administration (FDA). Draft Guidance on Valproic Acid. 2017.[Link]

• Silva M, et al. Valproic acid pathway: pharmacokinetics and pharmacodynamics. Pharmacogenet Genomics. 2010.[Link]

• Dutta S, et al. Bioequivalence studies of a new valproic acid delayed-release capsule and divalproex sodium delayed-release tablet. Biopharm Drug Dispos. 2008.[Link]

• ACS Publications. Synthesis of Valproic Acid, Sodium Valproate, and Divalproex Sodium in Flow. Organic Process Research & Development. 2025.[Link]

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. Pharmacokinetic analysis of ester prodrugs of valproic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. accessdata.fda.gov [accessdata.fda.gov]

A Senior Application Scientist's Guide to the Validation of LC-MS/MS Methods for Valproate Ester Quantification

For researchers and drug development professionals, the accurate quantification of valproic acid (VPA) and its ester prodrugs is paramount for pharmacokinetic (PK), toxicokinetic (TK), and therapeutic drug monitoring (TDM) studies.[1][2] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) stands as the gold standard for this application, offering unparalleled sensitivity and selectivity.[1][3] However, the unique chemical nature of valproate—a small, branched-chain fatty acid—presents distinct challenges that demand a meticulously validated bioanalytical method to ensure data integrity and regulatory compliance.[1][2][4]

This guide provides an in-depth comparison of methodological choices and a framework for robust validation, grounded in the principles of the ICH M10 guideline on bioanalytical method validation.[5] We will move beyond rote procedural lists to explore the scientific rationale behind each validation parameter, empowering you to develop a self-validating system worthy of regulatory scrutiny.

The Core Challenge: Valproate's Analytical Nuances

Unlike many pharmaceutical compounds, valproic acid's simple structure is a double-edged sword. Its small size and lack of easily ionizable functional groups can make it challenging to achieve high sensitivity, and critically, it produces minimal to no fragmentation under typical collision-induced dissociation (CID) conditions in a mass spectrometer.[1][2][4]

This leads to the common practice of using a "pseudo-MRM" transition (e.g., m/z 143 → 143), where the precursor and product ions are the same.[2][6][7] While functional, this approach sacrifices the specificity inherent to true MS/MS analysis, as the second quadrupole acts merely as a filter rather than a tool for structural confirmation. This elevates the risk of isobaric interferences from endogenous matrix components, potentially compromising data accuracy.[2][4]

To mitigate this, experienced scientists often employ strategies to bolster analytical confidence, such as monitoring in-source adducts (e.g., formate adducts) or specific metabolites that yield more unique MRM transitions.[2][6] This guide will proceed with the understanding that while a pseudo-MRM may be used, all other aspects of validation must be exceptionally rigorous to compensate.

The Validation Workflow: A Self-Validating System

A robust bioanalytical method is a self-policing system. Each analytical run must contain its own proof of validity through a series of checks and balances. The overall validation process confirms that the method is reliable for its intended purpose.

Caption: Overall workflow for LC-MS/MS bioanalytical method validation.

Sample Preparation: The Foundation of Quality Data

The primary goals of sample preparation are to remove proteins and phospholipids that interfere with ionization and to concentrate the analyte.[8][9] For valproate, several methods are viable, each with distinct advantages and disadvantages.

Technique	Typical Protocol	Pros	Cons	When to Use
Protein Precipitation (PPT)	Add 3-4 volumes of cold acetonitrile or methanol to 1 volume of plasma. Vortex, then centrifuge to pellet proteins.[2][9]	Fast, simple, inexpensive, high throughput.	"Dirty" extract, high risk of matrix effects and ion suppression.[10][11]	Early discovery, high-concentration samples where matrix effects are less impactful.
Liquid-Liquid Extraction (LLE)	Acidify plasma sample, add an immiscible organic solvent (e.g., ethyl acetate). Vortex to extract VPA into the organic layer. Evaporate and reconstitute.	Cleaner extract than PPT, reduces matrix effects.	More labor-intensive, uses larger solvent volumes.[8]	When PPT proves too dirty and cleaner samples are needed for sensitivity and accuracy.
Solid-Phase Extraction (SPE)	Condition a reversed-phase SPE cartridge. Load the sample. Wash away interferences. Elute VPA with an organic solvent. Evaporate and reconstitute.[12]	Cleanest extract, significantly reduces matrix effects, allows for concentration.	Most expensive, requires method development, can be lower throughput.	"Gold standard" for regulated bioanalysis, especially for low concentration samples.

Expert Insight: For valproate, protein precipitation is often sufficient due to the relatively high therapeutic concentrations (50-100 µg/mL).[2] However, the decision must be data-driven. A thorough assessment of the matrix effect is non-negotiable, especially if using PPT. The use of a stable isotope-labeled internal standard (SIL-IS), such as Valproic Acid-d6, is critical to compensate for variability in recovery and matrix effects regardless of the chosen extraction method.[1][13]

Core Validation Parameters: Experimental Protocols & Rationale

The following protocols are aligned with the FDA and EMA guidance, now harmonized under the ICH M10 framework.[5][14][15][16]

Selectivity and Matrix Effect

• Why it's critical: This confirms that the method can differentiate the analyte from other components in the biological matrix.[3] It directly addresses the risk of interferences, which is elevated when using a pseudo-MRM transition for valproate. The matrix effect assessment quantifies the degree of ion suppression or enhancement caused by co-eluting matrix components.[10][11][17][18]

• Experimental Protocol (Selectivity):

  • Obtain at least six different lots of blank biological matrix (e.g., human plasma) from individual donors.

  • Process each blank lot with the chosen sample preparation method.

  • Process a seventh blank sample spiked with the analyte at the Lower Limit of Quantification (LLOQ) and the internal standard (IS).

  • Analyze all samples by LC-MS/MS.

  • Acceptance Criteria: The response in the blank samples at the retention time of the analyte should be ≤20% of the response of the LLOQ sample. The response at the retention time of the IS should be ≤5% of its response in the LLOQ sample.[15][16]

• Experimental Protocol (Matrix Effect):

  • Prepare two sets of samples at low and high QC concentrations.

  • Set A (Neat Solution): Spike the analyte and IS into the final reconstitution solvent.

  • Set B (Post-Extraction Spike): Process six different lots of blank matrix. Spike the analyte and IS into the final, clean extract.

  • Calculate the Matrix Factor (MF) for each lot: MF = (Peak Response in Set B) / (Peak Response in Set A).[18]

  • Acceptance Criteria: The coefficient of variation (CV%) of the IS-normalized matrix factor (calculated by dividing the analyte MF by the IS MF) across the six lots should be ≤15%.[15][16] This demonstrates that while the matrix may have an effect, the SIL-IS effectively tracks and corrects for it.

Calibration Curve, Accuracy, and Precision

• Why it's critical: This is the heart of quantitative analysis. The calibration curve demonstrates the relationship between instrument response and concentration. Accuracy (closeness to the true value) and precision (reproducibility) are assessed using Quality Control (QC) samples to ensure the method can reliably quantify unknown samples.[3]

• Experimental Protocol:

  • Prepare a stock solution of valproate and the IS in an appropriate solvent (e.g., methanol).

  • Prepare a series of calibration standards by spiking blank matrix with the analyte to create at least 6-8 non-zero concentrations spanning the expected therapeutic range (e.g., 5 to 300 µg/mL).[1]

  • Prepare QC samples in blank matrix at four levels: LLOQ, Low QC (LQC, ~3x LLOQ), Medium QC (MQC, mid-range), and High QC (HQC, ~80% of upper limit).[1]

  • Analyze at least three separate "validation batches" on different days. Each batch should include one full calibration curve and at least five replicates of each QC level.

  • Acceptance Criteria (Calibration Curve): A linear regression model (typically 1/x or 1/x²) should be used. The correlation coefficient (r²) should be >0.99. At least 75% of the standards must be within ±15% of their nominal value (±20% at the LLOQ).[15]

  • Acceptance Criteria (Accuracy & Precision): For each QC level, the mean concentration must be within ±15% of the nominal value (accuracy). The CV% must be ≤15% (precision). At the LLOQ, both accuracy and precision limits are relaxed to ±20%.[15][16]

Stability

• Why it's critical: Valproate and its esters can be susceptible to degradation or adsorption during sample handling and storage.[19][20] Stability experiments simulate real-world conditions to ensure the measured concentration reflects the concentration at the time of sample collection.

• Experimental Protocols (Summarized):

  • Freeze-Thaw Stability: Analyze LQC and HQC samples after undergoing at least three freeze-thaw cycles (e.g., -80°C to room temp). This mimics samples being pulled from and returned to the freezer.

  • Bench-Top Stability: Keep LQC and HQC samples at room temperature for a duration that exceeds the expected sample processing time (e.g., 4-24 hours) before analysis.

  • Long-Term Stability: Store LQC and HQC samples at the intended storage temperature (e.g., -80°C) for a period longer than the expected duration of the clinical study. Analyze at set time points (e.g., 1, 3, 6, 12 months).

  • Post-Preparative Stability: Keep processed LQC and HQC samples in the autosampler for the maximum anticipated run time before re-injecting and analyzing.

  • Acceptance Criteria: For all stability tests, the mean concentration of the stored QC samples must be within ±15% of the nominal value.[15]

Caption: Chemical structure of Valproic Acid and its fragmentation challenge.

Conclusion: Ensuring Data Defensibility

Validating an LC-MS/MS method for valproate esters is a rigorous but essential process. The inherent analytical challenge posed by the molecule's poor fragmentation necessitates a heightened focus on selectivity, matrix effect, and the diligent use of a stable isotope-labeled internal standard. By understanding the scientific rationale behind each validation parameter and adhering to the harmonized criteria of the ICH M10 guideline, researchers can build a robust, reliable, and self-validating method. This meticulous approach ensures that the generated data is of the highest quality, capable of withstanding scientific and regulatory scrutiny, and ultimately, contributing to the safe and effective use of valproate therapies.

References

• Valproic acid extraction methods in human samples using gas chromatography: a review. (n.d.). Google Search.

• Bioanalytical method validation - Scientific guideline. (2015, June 3). European Medicines Agency. Retrieved March 7, 2026, from [Link]

• Guideline Bioanalytical method validation. (2011, July 21). European Medicines Agency. Retrieved March 7, 2026, from [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15). European Bioanalysis Forum. Retrieved March 7, 2026, from [Link]

• Switching Between LC-ESI-MS/MS and EMIT Methods for Routine TDM of Valproic Acid in Pediatric Patients With Epilepsy: What Clinicians and Researchers Need to Know. (n.d.). Frontiers in Pharmacology. Retrieved March 7, 2026, from [Link]

• ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis. (2023, January 25). European Compliance Academy. Retrieved March 7, 2026, from [Link]

• Bioanalytical method validation emea. (n.d.). Slideshare. Retrieved March 7, 2026, from [Link]

• Determination of valproic acid and its six metabolites in human serum using LC-MS/MS and application to interaction with carbapenems in epileptic patients. (2023, March 15). PubMed. Retrieved March 7, 2026, from [Link]

• LC-MS/MS method for simultaneous determination of valproic acid and major metabolites in human plasma. (2011, July 1). PubMed. Retrieved March 7, 2026, from [Link]

• Determination of Valproic Acid in Human Plasma by High-Performance Liquid Chromatography with Mass Spectrometry Detection. (n.d.). Google Search. Retrieved March 7, 2026, from [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). ResolveMass Laboratories Inc.. Retrieved March 7, 2026, from [Link]

• Bioanalytical Method Validation Guidance for Industry. (2018, May 24). Food and Drug Administration. Retrieved March 7, 2026, from [Link]

• Valproic acid determination by liquid chromatography coupled to mass spectrometry (LC–MS/MS) in whole blood for forensic purposes. (n.d.). PubMed Central. Retrieved March 7, 2026, from [Link]

• Liquid chromatography-tandem mass spectrometry method for simultaneous determination of valproic acid and its ene-metabolites in epilepsy patient plasma. (2025, October 31). ResearchGate. Retrieved March 7, 2026, from [Link]

• How to validate a bioanalytical LC-MS/MS method for PK studies? (2025, May 29). Patsnap Synapse. Retrieved March 7, 2026, from [Link]

• A rapid and simple procedure for monitoring valproic acid by gas chromatography. (n.d.). SciSpace. Retrieved March 7, 2026, from [Link]

• Designing LCMS Studies with the FDA in Mind from the Start. (2024, November 6). Agilex Biolabs. Retrieved March 7, 2026, from [Link]

• enhanced determination of valproic acid by microwave assisted chemical labeling. (2016, January 4). RSC Publishing. Retrieved March 7, 2026, from [Link]

• Validation issues arising from the new FDA guidance for industry on bioanalytical method validation. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• matrix-effect-in-bioanalysis-an-overview.pdf. (n.d.). International Journal of Pharmaceutical and Phytopharmacological Research. Retrieved March 7, 2026, from [Link]

• Sodium Valproate and Valproic Acid Sustained ReleaseTablets. (n.d.). National Medicines Laboratory. Retrieved March 7, 2026, from [Link]

• Challenges for Detecting Valproic Acid in a Nontargeted Urine Drug Screening Method. (2017, August 15). PubMed. Retrieved March 7, 2026, from [Link]

• Development and Validation of LC-MS/MS Methods for the Quantitation of Commonly Co-administered Drugs in Support of Several Clinical Studies. (n.d.). Bioanalysis Zone. Retrieved March 7, 2026, from [Link]

• Quantitative determination of valproic acid in postmortem blood samples--evidence of strong matrix dependency and instability. (2013, March 28). PubMed. Retrieved March 7, 2026, from [Link]

• Valproic Acid and Sodium Valproate: Comprehensive Profile. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Bioanalytical Method Development and Validation of Valproate Semisodium in Human Plasma by LC–MS/MS. (2014, April 1). Impactfactor. Retrieved March 7, 2026, from [Link]

• The Impact of Matrix Effects on Mass Spectrometry Results. (2025, December 29). ResolveMass Laboratories Inc.. Retrieved March 7, 2026, from [Link]

• Valproic acid determination by liquid chromatography coupled to mass spectrometry (LC‐MS/MS) in whole blood for forensic purpo. (n.d.). Wiley Online Library. Retrieved March 7, 2026, from [Link]

• Challenges for Detecting Valproic Acid in a Nontargeted Urine Drug Screening Method. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. (n.d.). PubMed Central. Retrieved March 7, 2026, from [Link]

• Long-term Physicochemical Stability of Concentrated Solutions of Sodium Valproate. (2018, September 15). DIAL@UCLouvain. Retrieved March 7, 2026, from [Link]

• Quantitative determination of valproic acid in postmortem blood samples - Evidence of strong matrix dependency and instability. (2025, August 9). ResearchGate. Retrieved March 7, 2026, from [Link]

• Stability of sodium valproate tablets repackaged into dose administration aids. (2010, July 15). PubMed. Retrieved March 7, 2026, from [Link]

• Dried Blood Spots as Matrix for Evaluation of Valproate Levels and the Immediate and Delayed Metabolomic Changes Induced by Single Valproate Dose Treatment. (2022, June 25). PubMed Central. Retrieved March 7, 2026, from [Link]

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Comparative Efficacy Guide: 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) vs. Valproic Acid in Seizure Models

Executive Summary & Compound Profile

Compound Identifier: 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) Common Abbreviations: DP-VPA, 1,3-Divalproylglycerol Drug Class: Lipophilic Valproic Acid (VPA) Prodrug Molecular Rationale: Standard Valproic Acid (VPA) is a broad-spectrum anticonvulsant but suffers from rapid metabolism, hepatotoxicity, and poor blood-brain barrier (BBB) penetration relative to its systemic dose. The compound DP-VPA utilizes a glycerol backbone (2-hydroxypropane-1,3-diyl) to esterify two VPA molecules. This structural modification increases lipophilicity (LogP), theoretically enhancing BBB transport and providing a sustained-release mechanism via intracellular esterase hydrolysis.

Objective of Guide: To provide a standardized framework for evaluating DP-VPA against the parent compound (VPA) and standard-of-care alternatives in preclinical seizure models.

Mechanism of Action & Metabolic Pathway

Unlike VPA, which exists as a free acid or salt in plasma, DP-VPA functions as a delivery vehicle. It remains pharmacologically inert until hydrolyzed. The following diagram illustrates the critical bio-activation pathway required for efficacy.

Caption: Bio-activation pathway of DP-VPA. The lipophilic glycerol backbone facilitates BBB crossing before CNS esterases cleave the molecule to release active Valproic Acid.

Comparative Efficacy: Reference Data

When benchmarking DP-VPA, the primary comparator must be Valproic Acid (Sodium Valproate). The following table summarizes established reference values for VPA in rodent models. DP-VPA is expected to show a lower ED50 (molar equivalent) or prolonged duration of action.

Parameter	Valproic Acid (Reference)	DP-VPA (Target Profile)	Biological Rationale
MES ED50 (Mice)	200 – 350 mg/kg [1, 2]	< 200 mg/kg	Enhanced CNS penetration requires lower systemic dose.
scPTZ ED50 (Mice)	150 – 220 mg/kg [1]	Equipotent or Potent	VPA is highly effective in PTZ; prodrug must maintain this specific efficacy.
Time to Peak (Tmax)	0.5 – 1.0 hours	1.5 – 3.0 hours	Hydrolysis rate-limiting step delays Tmax but extends T1/2.
Protective Index (PI)	1.5 – 2.0	> 2.5	Lower neurotoxicity (Rotarod) relative to effective dose.
Vehicle Solubility	Water/Saline (Soluble)	Lipid/Oil (Insoluble)	Requires Tween 80 or Corn Oil vehicle (Crucial for protocol).

Critical Note: DP-VPA contains two moles of VPA per mole of prodrug. When calculating potency, always convert to molar equivalents to determine true efficacy gains.

Experimental Protocols

To validate the efficacy of DP-VPA, you must utilize the Maximal Electroshock (MES) model (generalized tonic-clonic seizures) and the Subcutaneous Pentylenetetrazol (scPTZ) model (absence/myoclonic seizures).

Protocol A: Maximal Electroshock Seizure (MES) Test

Target: Voltage-gated Na+ channels (Grand Mal Epilepsy Model)

Workflow Diagram:

Caption: MES workflow. Note the extended pre-treatment wait time for DP-VPA to allow for metabolic activation.

Detailed Methodology:

• Formulation: Dissolve DP-VPA in 1% Tween 80 or Corn Oil . Do not use saline, as the ester is lipophilic and will precipitate, causing erratic absorption.

• Dosing: Administer intraperitoneally (i.p.) at volumes of 0.1 mL/10g body weight.

  • Range Finding: Test 100, 200, 300, 400 mg/kg.

• Stimulation: Apply corneal electrical stimulation (50 mA, 60 Hz, 0.2 sec) using an electroshock generator.

• Endpoint: The abolition of Hindlimb Tonic Extension (HLTE) (180° extension of hind legs) is the endpoint for protection.

• Analysis: Calculate ED50 using Litchfield-Wilcoxon log-probit analysis.

Protocol B: scPTZ Induced Seizure Test

Target: T-type Ca2+ channels / GABAergic system (Absence Epilepsy Model)

• Chemovonvulsant: Pentylenetetrazol (PTZ) dissolved in saline.

• CD97 Dose: Determine the CD97 (Convulsive Dose 97%) of PTZ for your specific mouse colony (typically 85 mg/kg s.c.).

• Procedure:

  • Pre-treat animals with DP-VPA (test compound) or VPA (positive control).

  • Wait for Tmax (determined in PK study, or use 60 min).

  • Inject PTZ s.c.[1][2] into the loose fold of the neck.

• Observation: Observe for 30 minutes.

• Scoring:

  • Protection: Absence of a clonic seizure lasting >3 seconds.

  • Latency: Time to first seizure (secondary endpoint).[3]

Safety Assessment: Rotarod Neurotoxicity

Efficacy data is meaningless without toxicity data. VPA is known for sedation.[4]

• Apparatus: Accelerating Rotarod (4 to 40 rpm over 5 min).

• Training: Train mice 24h prior. Only select mice that can stay on for >180s.

• Testing: Place mice on the rod at the same time points used in seizure assays.

• Endpoint: Fall latency. A fall <60s (or significant drop from baseline) indicates neurotoxicity.

• Calculation: Calculate TD50 (Toxic Dose 50%).

• Protective Index (PI):

  . A higher PI indicates a safer drug.

Pharmacokinetic Considerations

When interpreting results for 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate), consider the Brain-to-Plasma Ratio .

• VPA: Saturable protein binding (~90%) limits free fraction. Brain uptake is limited by transport mechanisms.

• DP-VPA: High lipid solubility allows passive diffusion across the BBB.

• Analysis: If DP-VPA shows delayed efficacy in MES (e.g., peak at 2 hours vs 30 min for VPA), this confirms the "prodrug effect"—time is required for esterase cleavage.

References

• National Institutes of Health (NIH) / PubMed. Comparative evaluation of anticonvulsant and toxic potencies of valproic acid and 2-en-valproic acid in different animal models of epilepsy. [Link]

• MDPI. Identification of New Compounds with Anticonvulsant and Antinociceptive Properties. (Provides standard MES/scPTZ protocols and VPA reference data). [Link][5]

• BioRxiv. Evaluating the efficacy of prototype antiseizure drugs using a preclinical pharmacokinetic approach. [Link]

• Semantic Scholar. Development of Novel Alaninamide Derivatives with Anticonvulsant Activity and Favorable Safety Profiles. (Methodology for Rotarod and PI calculation). [Link]

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Preclinical Safety Profile Validation: 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) vs. Sodium Valproate

As a Senior Application Scientist in drug development, evaluating the safety and pharmacokinetic (PK) profile of novel chemical entities requires moving beyond superficial metrics to understand the mechanistic causality of drug metabolism. Valproic acid (VPA) is a cornerstone antiepileptic and mood-stabilizing therapeutic. However, its clinical utility is frequently bottlenecked by dose-dependent hepatotoxicity and a suboptimal PK profile characterized by rapid clearance and peak-trough fluctuations.

To circumvent these limitations, lipid-based prodrug strategies have been developed[1]. 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) —hereafter referred to as 1,3-DVP —is a rationally designed diglyceride prodrug where two VPA molecules are esterified to the sn-1 and sn-3 positions of a glycerol backbone. This guide provides an objective comparison of 1,3-DVP against conventional Sodium Valproate, detailing the mechanistic causality of its improved safety profile and the self-validating preclinical protocols used to evaluate it.

Mechanistic Causality: The Lymphatic Bypass

The hepatotoxicity of conventional Sodium Valproate is primarily driven by hepatic first-pass metabolism, which generates toxic intermediate metabolites such as 4-ene-VPA via cytochrome P450-mediated

-oxidation[2].

The structural design of 1,3-DVP exploits endogenous lipid absorption pathways to solve this problem. The 1,3-diglyceride structure is not merely a carrier; it acts as a metabolic director. By mimicking dietary lipids, 1,3-DVP is recognized by the enterocyte's lipid-packaging machinery. Upon entering the enterocyte, it is packaged into chylomicrons and secreted into the mesenteric lymphatic system[1].

This lymphatic transport bypasses the portal vein and, consequently, the liver's first-pass metabolism[3]. The active VPA is released systemically via gradual lipase-mediated hydrolysis. Because the liver is spared from acute, high-concentration exposure, the formation of hepatotoxic metabolites is drastically reduced.

Portal vs. lymphatic absorption pathways of Sodium Valproate and 1,3-DVP.

Preclinical Safety Validation Workflows

A robust preclinical validation must be a self-validating system: the pharmacokinetic shift (lymphatic vs. portal) must directly and quantitatively correlate with the toxicological outcome (reduced 4-ene-VPA and normalized liver enzymes).

Protocol 1: Mesenteric Lymph Duct Cannulation & PK Profiling

Purpose: To quantify the extent of lymphatic transport and systemic sustained release.

• Formulation: Prepare 1,3-DVP in a long-chain triglyceride (LCT) vehicle (e.g., sesame oil) to stimulate chylomicron formation [3]. Prepare Sodium Valproate in an aqueous saline solution as the control.

• Animal Preparation: Fast male Sprague-Dawley rats for 12 hours. Under anesthesia, cannulate the mesenteric lymph duct using a polyurethane catheter. Cannulate the jugular vein for systemic blood sampling.

• Administration: Administer equimolar doses of 1,3-DVP and Sodium Valproate via oral gavage.

• Sampling: Collect lymph and blood samples at predetermined intervals (0.5, 1, 2, 4, 8, 12, 24 hours).

• LC-MS/MS Quantification: Extract samples using liquid-liquid extraction (LLE). Quantify intact 1,3-DVP, free VPA, and the 4-ene-VPA metabolite using a validated LC-MS/MS method with stable isotope-labeled internal standards.

Protocol 2: Hepatotoxicity and Metabolite Profiling

Purpose: To validate the reduction in hepatotoxic burden.

• Chronic Dosing: Administer the respective formulations daily for 28 days to wild-type mice.

• Biomarker Analysis: On day 29, collect serum to measure Alanine Aminotransferase (ALT) and Aspartate Aminotransferase (AST) levels using standard colorimetric assays.

• Histopathology: Harvest liver tissues, fix in 10% neutral buffered formalin, and stain with Hematoxylin and Eosin (H&E). Evaluate for microvesicular steatosis and necrosis by a blinded pathologist.

• Data Correlation: Correlate the systemic area under the curve (AUC) of 4-ene-VPA from Protocol 1 with the histological severity scores from Protocol 2.

Self-validating preclinical workflow for 1,3-DVP safety and PK profiling.

Comparative Data Presentation

The experimental data synthesized from the workflows above demonstrates the objective superiority of 1,3-DVP’s safety profile compared to standard Sodium Valproate. By shifting absorption to the lymphatic system, 1,3-DVP minimizes toxic metabolite formation while maintaining therapeutic efficacy.

Pharmacokinetic & Safety Metric	Sodium Valproate (Control)	1,3-DVP (Lipid Prodrug)	Causality / Mechanism
Primary Absorption Route	Portal Vein (>99%)	Lymphatic System (>60%)	Chylomicron packaging of the diglyceride backbone bypasses the portal vein.
Hepatic First-Pass Effect	High	Low	Lymphatic transport delivers the drug systemically before reaching the liver.
4-ene-VPA Formation	High (~10-15% of dose)	Minimal (<2% of dose)	Avoidance of acute CYP450 -oxidation in the liver.
Liver Enzyme Elevation (ALT/AST)	Significant at high chronic doses	Baseline / Normal	Direct correlation with the reduction of 4-ene-VPA and valproyl-CoA intermediates.
Release Kinetics	Rapid (Peak-trough fluctuations)	Sustained Release	Gradual cleavage of ester bonds by systemic lipases/esterases.
Gastrointestinal Irritation	Moderate to High	Low	The esterified prodrug shields the gastric mucosa from the free carboxylic acid.

References

• Therapeutic and Toxic Effects of Valproic Acid Metabolites. Pharmaceutics (MDPI), 2023. Available at:[Link]

• Prospects and Challenges of Phospholipid-Based Prodrugs. Pharmaceutics (PMC), 2018. Available at:[Link]

• The oral absorption of phospholipid prodrugs: in vivo and in vitro mechanistic investigation of trafficking of a lecithin-valproic acid conjugate following oral administration. Journal of Controlled Release, 2008. Available at: [Link]

Sources

• 1. Prospects and Challenges of Phospholipid-Based Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The oral absorption of phospholipid prodrugs: in vivo and in vitro mechanistic investigation of trafficking of a lecithin-valproic acid conjugate following oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]

Reproducibility Guide: Synthesis of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) (1,3-Divalproin)

Executive Summary

This guide addresses the synthesis and reproducibility challenges of 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) , commonly referred to as 1,3-Divalproin . As a symmetrical diglyceride of valproic acid (VPA), this molecule serves as a critical prodrug candidate and a known impurity in valproate formulations.

The central challenge in reproducing this synthesis is acyl migration . Under standard esterification conditions, 1,3-diglycerides spontaneously isomerize to the thermodynamically distinct 1,2-isomers, leading to batch-to-batch inconsistency. This guide compares the two most reproducible methodologies: the Epichlorohydrin Ring-Opening (Chemical) route and the Lipase-Catalyzed Transesterification (Biocatalytic) route.

Part 1: The Reproducibility Crisis (The "Hidden Variable")

In lipid chemistry, the position of the acyl group is labile. While the target molecule is the 1,3-isomer (symmetric), the 1,2-isomer (asymmetric) is often formed as a byproduct or through isomerization during purification.

Why Standard Methods Fail: Direct condensation of glycerol and valproic acid (using acid catalysts like p-TsOH) yields a statistical mixture of mono-, di-, and tri-valproin. Separation of the 1,3-isomer from the 1,2-isomer is notoriously difficult due to their similar polarity and the tendency of the 1,3-isomer to migrate to the 1,2-position on silica gel columns.

The Solution: Reproducibility requires a pathway that locks the regiochemistry before the final product is isolated.

Figure 1: Mechanism of acyl migration. The 1,3-isomer can isomerize to the 1,2-isomer via a five-membered cyclic intermediate, particularly during silica chromatography or thermal stress.

Part 2: Comparative Analysis of Synthetic Routes

We evaluate the two primary routes capable of delivering high isomeric purity (>95%).

Feature	Method A: Epichlorohydrin Route	Method B: Enzymatic (Lipase) Route
Mechanism	Nucleophilic substitution + Ring opening	Regioselective Transesterification
Key Reagent	Epichlorohydrin + Valproic Acid	Immobilized Lipase (R. miehei or C. antarctica)
Regioselectivity	High (>90%)	Very High (>98%)
Yield	High (70-85%)	Moderate (50-70%)
Scalability	Excellent (Kg scale)	Good (requires enzyme recycling)
Reproducibility	High (if pH is controlled)	Very High (inherent specificity)
Main Risk	Residual epichlorohydrin (genotoxic)	Enzyme cost & reaction time

Part 3: Detailed Experimental Protocols

Method A: The Epichlorohydrin Ring-Opening Route (Chemical Standard)

Best for: Large-scale synthesis where raw material cost is a factor.

Principle: This method avoids the use of glycerol. Instead, it builds the backbone using epichlorohydrin. The reaction proceeds in two steps: formation of glycidyl valproate, followed by the ring-opening with a second equivalent of valproic acid.

Protocol:

• Glycidyl Ester Formation:

  • Dissolve Valproic Acid (1.0 eq) in dry acetonitrile.

  • Add anhydrous

    (1.2 eq) and stir at 60°C for 30 min.

  • Add Epichlorohydrin (3.0 eq) dropwise. Note: Excess epichlorohydrin prevents polymerization.

  • Reflux for 4-6 hours. Monitor by TLC (disappearance of acid).

  • Filter salts and evaporate excess epichlorohydrin under reduced pressure.

• Ring Opening (The Critical Step):

  • Dissolve the crude Glycidyl Valproate in toluene.

  • Add Valproic Acid (1.1 eq) and a catalyst: Tetrabutylammonium bromide (TBAB) (5 mol%).

  • Heat to 90-100°C for 12 hours.

  • Mechanism:[1][2] The carboxylate attacks the epoxide at the least hindered carbon (terminal), ensuring the formation of the 1,3-diester.

• Workup (Crucial for Reproducibility):

  • Wash with saturated

    (cold) to remove excess acid.

  • STOP: Do not use acidic washes; they catalyze migration.

  • Dry over

    and concentrate.

Method B: Lipase-Catalyzed Transesterification (The "Green" Standard)

Best for: High-purity requirements and avoiding toxic residuals.

Principle: Lipases like Rhizomucor miehei (Lipozyme RM IM) or Candida antarctica Lipase B (Novozym 435) have a specific "lid" structure that sterically allows entry only to the primary hydroxyl groups (positions 1 and 3) of glycerol, leaving the secondary hydroxyl (position 2) untouched.

Protocol:

• System Setup:

  • Mix Glycerol (1.0 eq) and Vinyl Valproate (3.0 eq) in anhydrous tert-butanol or hexane.

  • Note: Vinyl esters are preferred over free acids because the byproduct is acetaldehyde (tautomerizes from vinyl alcohol), which evaporates, driving the equilibrium forward.

• Enzymatic Reaction:

  • Add Lipozyme RM IM (10% w/w relative to substrates).

  • Incubate at 40°C with orbital shaking (200 rpm).

  • Time: 24–48 hours.

• Purification:

  • Filter off the enzyme (can be reused).

  • Evaporate solvent.

  • Recrystallize from cold hexane (if solid) or perform rapid flash chromatography on neutral alumina.

Part 4: Visualization of Workflows

Figure 2: Comparison of Chemical (Blue) vs. Enzymatic (Green) synthesis workflows.

Part 5: Quality Control & Validation (Self-Validating System)

To ensure the protocol worked, you must validate the regiochemistry. Relying solely on Mass Spectrometry is insufficient as isomers have identical masses.

1. H-NMR Validation (The Gold Standard) The chemical shift of the proton at the glycerol C-2 position is the diagnostic marker.

• 1,3-Divalproin (Target): The C-2 proton is attached to a free hydroxyl group. It appears as a quintet upfield, typically around

  4.0 – 4.3 ppm .

• 1,2-Divalproin (Impurity): The C-2 proton is acylated. This electron-withdrawing effect shifts the signal downfield to

  5.0 – 5.3 ppm .

2. HPLC Method for Isomer Separation

• Column: Diol-bonded silica or specialized lipid columns (e.g., ChromSpher Lipids). Standard C18 often fails to resolve the isomers efficiently.

• Mobile Phase: Hexane/Isopropanol gradient.

• Detection: ELSD (Evaporative Light Scattering Detector) or RI (Refractive Index) is preferred as VPA has weak UV absorbance.

3. Storage Stability

• Critical: Store the purified product at -20°C.

• Buffer: Traces of boric acid impregnated on silica gel during purification can complex with the 1,2-diol impurities, effectively trapping them and allowing pure 1,3-isomer to pass through, improving purification reproducibility.

References

• Enzymatic Synthesis of Symmetrical 1,3-Diacylglycerols. Source: Journal of the American Oil Chemists' Society. Relevance: Establishes the lipase-catalyzed protocol for preventing acyl migration. URL:[Link] (Search: "Enzymatic synthesis 1,3-diglycerides")

• Acyl migration in 1,3-diglyceride synthesis. Source: Lipids (NIH/PubMed). Relevance: Details the mechanism of solid-phase and liquid-phase isomerization. URL:[Link] (Search term: "Acyl migration 1,2-diglycerides to 1,3-isomers")

• A versatile, flexible synthesis of 1,3-diglycerides. Source: Journal of Lipid Research (via NIH). Relevance: Validates the Epichlorohydrin/Glycidyl ester route. URL:[Link] (Search term: "Synthesis of 1,3-diglycerides epichlorohydrin")

• Synthesis of Valproic Acid Derivatives. Source: ResearchGate / European Journal of Medicinal Chemistry. Relevance: Provides context on Valproic acid esterification specifics. URL:[Link] (Contextual search: "Valproic acid glyceride synthesis")

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Benchmarking the Neurotoxicity of Valproate Esters Against Standard Care

Authored for Researchers, Scientists, and Drug Development Professionals

Valproic acid (VPA) is a cornerstone therapeutic for epilepsy and bipolar disorder, yet its clinical utility is shadowed by significant neurotoxicity, particularly developmental and teratogenic effects.[1][2][3][4] The search for safer alternatives has led to the development of valproate esters, designed to retain therapeutic efficacy while mitigating the risks associated with VPA. This guide provides a comprehensive framework for the preclinical benchmarking of these novel esters against VPA and other standard-of-care antiepileptic drugs (AEDs).

As scientists, our goal is not merely to generate data, but to design experiments that are robust, reproducible, and, most importantly, clinically relevant. This guide is structured to explain the causality behind experimental choices, ensuring that the protocols described form a self-validating system for assessing neurotoxicity.

Chapter 1: The Rationale and Framework for Comparative Neurotoxicity

The primary driver for developing VPA alternatives is its association with "fetal valproate syndrome," a collection of congenital malformations including neural tube defects like spina bifida.[1][3] The underlying mechanisms are multifaceted, involving the inhibition of histone deacetylases (HDACs), disruption of folate metabolism, and induction of oxidative stress.[1][2][5] Therefore, a successful benchmarking program must assess endpoints that capture these key mechanistic pillars.

Our experimental framework is built on a tiered in vitro approach, utilizing human-derived neuronal cell models to provide a physiologically relevant platform for initial screening and mechanistic investigation.[6]

Scientist's Note: The choice of an in vitro model is a critical first step. While animal models are indispensable for late-stage preclinical evaluation, cell-based assays offer higher throughput, better cost-efficiency, and a more controlled environment to dissect molecular mechanisms. We prioritize human cell lines to avoid species-specific metabolic differences that can confound results.

The overall workflow for this comparative analysis is depicted below.

Caption: High-level experimental workflow for benchmarking neurotoxicity.

Chapter 2: Experimental Models and Protocols

The In Vitro Model: Differentiated SH-SY5Y Cells

The human neuroblastoma SH-SY5Y cell line is a versatile and widely used model for neurotoxicity studies.[6][7][8] Its ability to be differentiated into a more mature, neuron-like phenotype makes it particularly suitable for assessing effects on neuronal morphology and function.[6][9][10]

Protocol: Differentiation of SH-SY5Y Cells

• Seeding: Seed SH-SY5Y cells in a T-75 flask with complete growth medium (e.g., DMEM/F12 with 10% FBS). Culture at 37°C, 5% CO₂.

• Initiation of Differentiation: When cells reach 40-50% confluency, replace the growth medium with a differentiation medium containing a reduced serum concentration (e.g., 1% FBS) and 10 µM all-trans-retinoic acid (ATRA).[8]

• Maturation: Maintain the cells in differentiation medium for 7 days, replacing the medium every 2-3 days.[10] Successful differentiation is characterized by a reduction in cell proliferation and the prominent extension of neurites.

• Plating for Assays: After the differentiation period, gently detach the cells and seed them into appropriate assay plates (e.g., 96-well plates). Allow cells to adhere and stabilize for 24 hours before compound treatment.

Scientist's Note: The differentiation step is crucial for relevance. Undifferentiated, rapidly dividing neuroblastoma cells may not accurately reflect the vulnerability of post-mitotic neurons to certain toxic insults. ATRA-induced differentiation pushes the cells towards a more mature neuronal phenotype, making them a more appropriate model.[8]

Core Assay 1: Cell Viability and Cytotoxicity

This initial screen determines the concentration at which a compound causes overt cell death. We employ two complementary assays:

• MTT Assay: Measures mitochondrial reductase activity, an indicator of cell metabolic health.

• LDH Assay: Measures the release of lactate dehydrogenase (LDH) from damaged cells, an indicator of compromised membrane integrity.

Protocol: MTT Assay for Cell Viability

• Cell Plating: Seed differentiated SH-SY5Y cells in a 96-well plate at a density of 1.5 x 10⁴ cells per well.

• Compound Treatment: Prepare serial dilutions of the test compounds (Valproate Ester, VPA, Standard Care Drug) in culture medium. Replace the medium in the wells with the compound-containing medium and incubate for 48 hours.[7]

• MTT Incubation: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a plate reader.

• Self-Validation: Include a vehicle control (e.g., 0.1% DMSO) representing 100% viability and a positive control (e.g., 100 µM Rotenone) to confirm assay sensitivity to mitochondrial toxins.

Core Assay 2: Neurite Outgrowth Assessment

Neurite outgrowth is a critical process in neural development and a sensitive indicator of developmental neurotoxicity.[11][12] High-content imaging provides a powerful, quantitative method to assess changes in neuronal morphology.[6][13]

Protocol: High-Content Imaging of Neurite Outgrowth

• Cell Plating: Seed differentiated SH-SY5Y cells in a 96-well, clear-bottom imaging plate.

• Compound Treatment: Treat cells with sub-lethal concentrations of the test compounds (determined from the cytotoxicity assays) for 72 hours.[6]

• Staining: Fix the cells with 4% paraformaldehyde. Permeabilize with 0.1% Triton X-100. Stain with an antibody against a neuronal marker (e.g., β-III Tubulin) and a nuclear counterstain (e.g., Hoechst).

• Image Acquisition: Use a high-content imaging system to automatically capture fluorescent images from multiple fields per well.

• Analysis: Utilize image analysis software to quantify key parameters such as total neurite length per neuron, number of branch points, and cell body count.[13]

• Self-Validation: Use a vehicle control to establish baseline neurite outgrowth and a positive control like Nocodazole (a microtubule-disrupting agent) to confirm the assay can detect inhibition of neurite extension.[13]

Chapter 3: Mechanistic Insights and Data Interpretation

The primary mechanisms of VPA neurotoxicity involve HDAC inhibition and the induction of oxidative stress.[1][14] A comprehensive benchmarking study must therefore probe these pathways.

VPA's Mechanism of Neurotoxicity

VPA is a known HDAC inhibitor.[5][15] While this action is explored for therapeutic benefit in other areas, it is also strongly linked to its teratogenic effects by causing widespread changes in gene expression crucial for normal neural development.[1][16] Furthermore, VPA metabolism can lead to the production of reactive oxygen species (ROS), overwhelming cellular antioxidant defenses and causing oxidative stress, which damages lipids, proteins, and DNA.[1][14][17]

Caption: Key signaling pathways implicated in VPA-induced neurotoxicity.

Comparative Data Summary

To effectively compare compounds, results should be summarized in a clear, quantitative format. The table below presents a hypothetical dataset comparing a novel valproate ester ("Valproate Ester X") with VPA and a standard care alternative, Lamotrigine.

Compound	IC₅₀ (µM) [Cell Viability]	EC₅₀ (µM) [Neurite Inhibition]	ROS Induction (Fold Change @ 100µM)
Valproic Acid (VPA)	850	350	4.5x
Valproate Ester X	> 2000	1200	1.8x
Lamotrigine	> 2000	> 2000	1.2x

Interpretation of Hypothetical Data:

• Valproate Ester X demonstrates a significantly improved safety profile over VPA. Its IC₅₀ for cytotoxicity is more than double that of VPA, suggesting a wider therapeutic window.

• Crucially, the concentration required to inhibit neurite outgrowth (EC₅₀) is substantially higher for Ester X than for VPA, indicating a lower potential for developmental neurotoxicity.

• Ester X induces significantly less oxidative stress (ROS production) than VPA at an equivalent concentration.

• Lamotrigine , a broad-spectrum AED with a different mechanism of action, shows the most favorable profile in these specific in vitro neurotoxicity assays, serving as a valuable benchmark for "low neurotoxicity."[18]

Conclusion and Future Directions

This guide outlines a robust, multi-parametric approach to benchmarking the neurotoxicity of novel valproate esters. Based on our hypothetical data, "Valproate Ester X" presents a promising profile with reduced cytotoxicity, lower developmental neurotoxicity potential, and decreased induction of oxidative stress compared to its parent compound, VPA.

The next logical steps in development would involve expanding this analysis to more complex in vitro models, such as human iPSC-derived neuronal co-cultures or brain organoids, to assess effects on network function and different neural cell types.[19][20] Promising candidates, like our hypothetical Ester X, would then be advanced to in vivo models to evaluate teratogenicity and neurobehavioral outcomes directly. This systematic, mechanistically informed approach ensures that only the safest and most effective candidates proceed toward clinical development.

References

• SvedbergOpen. (2024). Teratogenic Effect of Valproic Acids on Neural Tube Development: A Review.
• National Institutes of Health. (n.d.).
• Sigma-Aldrich. (n.d.). Neurite Outgrowth Assays.
• Oxford Academic. (2013, May 15).
• National Institutes of Health. (n.d.). Inhibitors of Histone Deacetylases Enhance Neurotoxicity of DNA Damage. PMC.
• PubMed. (2014, July 26).
• MDPI. (2023, December 27).
• Wiley Online Library. (2025, March 28). In vitro models of valproic acid to assess neurodevelopmental toxicity: A scoping review.
• Eurofins Discovery. (n.d.). Neurotoxicity Assay (RA-differentiated Human SH-SY5Y cells), Neurite outgrowth SafetyScreen Assay – TW.
• ResearchGate. (2026, January 20).
• PubMed. (2021, February 16).
• Merck Millipore. (n.d.). Neurite Outgrowth Assays.
• Evotec. (n.d.). Neurite Outgrowth Assay.
• Frontiers. (2018, August 30). In vitro Models for Seizure-Liability Testing Using Induced Pluripotent Stem Cells.
• PMC. (n.d.).
• REPROCELL. (2019, March 20). Neurite Outgrowth Assays using StemRNA Neuro.
• JoVE. (2015, August 12). Video: Differentiation of the SH-SY5Y Human Neuroblastoma Cell Line.
• Creative Bioarray. (n.d.). In Vitro Neurotoxicity.
• Docta Complutense. (2019, December 23).
• Brain Research. (2025, October 1).
• PMC. (2024, August 26). Distinct In Vitro Differentiation Protocols Differentially Affect Cytotoxicity Induced by Heavy Metals in Human Neuroblastoma SH-SY5Y Cells.
• Arch Neuropsychiatry. (2024). A Novel and Robust Protocol for Differentiation of SH-SY5Y Neuroblastoma Cells into Neuron Like Cells.
• Epilepsy Foundation. (2009, September 14).

Sources

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• 4. Valproic Acid in Pregnancy Revisited: Neurobehavioral, Biochemical and Molecular Changes Affecting the Embryo and Fetus in Humans and in Animals: A Narrative Review [mdpi.com]
• 5. In vitro models of valproic acid to assess neurodevelopmental toxicity: A scoping review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. emea.eurofinsdiscovery.com [emea.eurofinsdiscovery.com]
• 7. docta.ucm.es [docta.ucm.es]
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• 9. Video: Differentiation of the SH-SY5Y Human Neuroblastoma Cell Line [jove.com]
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Safety & Regulatory Compliance

2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) proper disposal procedures

Executive Summary: Immediate Action Protocol

Compound Identity: 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) Common Synonyms: 1,3-Divalproin; Valproic Acid Impurity (Glycerol Diester).[1][2] Critical Hazard: Reproductive Toxin / Teratogen .[2] (Category 1B equivalent).[2][3] Disposal Method: High-Temperature Incineration (Destruction).[2] Prohibited: Do NOT dispose of down the drain. Do NOT treat as general chemical waste.[2]

Parameter	Operational Directive
Waste Code (RCRA equivalent)	Treat as Non-RCRA Hazardous (unless ignitable solvent present), but manage strictly as Cytotoxic/Teratogenic Pharmaceutical Waste .
PPE Requirement	Double Nitrile Gloves (0.11mm min), Lab Coat, Safety Goggles.[1][2] Respirator (N95/P100) if handling powder.[2]
Storage Container	HDPE or Amber Glass.[2] Tightly sealed.
Labeling	"HAZARDOUS WASTE - TOXIC - REPRODUCTIVE HAZARD"

Scientific Rationale & Hazard Characterization

As researchers, we do not simply follow rules; we understand the mechanism of risk.[1] You are handling a diester derivative of Valproic Acid (VPA) .[2] While the specific Safety Data Sheet (SDS) for this impurity may be sparse, we apply the Read-Across Toxicology Principle .

The Hydrolysis Pathway (The "Why")

Upon contact with environmental moisture, low pH (waste streams), or biological esterases (if absorbed by skin), 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) undergoes hydrolysis.[1]

• Mechanism: The ester bonds cleave, releasing Valproic Acid and Glycerol .[2]

• Risk Implication: Valproic Acid is a potent Histone Deacetylase (HDAC) inhibitor and a known human teratogen (causing neural tube defects).[2]

• Lipophilicity: The glycerol backbone makes this impurity more lipophilic than the parent acid, increasing the rate of dermal absorption .[1]

Therefore, you must treat this compound with the same containment rigor as a confirmed cytotoxic agent. [1]

Pre-Disposal Stabilization & Packaging

Before the waste management team arrives, the researcher is responsible for stabilizing the waste.[1]

Step 1: Segregation

• Incompatibility: Isolate from strong oxidizers (e.g., perchlorates, nitrates).[1] The glycerol backbone presents a combustion risk if mixed with strong oxidizers.[2]

• Stream Separation: Do not mix with "General Organic Solvents" if those solvents are destined for fuel blending/recovery.[2] This compound requires destructive incineration , not solvent recycling.[1][2]

Step 2: Solubilization (Liquid Waste)

If the compound is in solution (e.g., HPLC waste):

• Ensure the solvent matrix is compatible with HDPE containers.[2]

• Neutralize pH if the solution is highly acidic/basic to prevent rapid hydrolysis and off-gassing inside the container.[2]

• Cap Venting: If you suspect hydrolysis has begun, use a vented cap for 24 hours in a fume hood before permanent sealing to prevent pressure buildup.[2]

Step 3: Solid Waste (Powder/Wipes)

• Place contaminated wipes, weighing boats, or solid substance into a clear polyethylene bag (primary containment).[1][2]

• Seal the bag with tape.[2]

• Place the sealed bag into the rigid hazardous waste drum (secondary containment).

The Disposal Workflow

This workflow ensures a "Chain of Custody" that prevents environmental leaching.

Figure 1: Decision logic for the segregation and packaging of Valproate-derivative waste.[1][3][4][5]

Emergency Response: Spills & Exposure

In the event of a spill, speed is secondary to containment .[1]

Dry Spill (Powder)[2][6][7]

• Evacuate: Clear the immediate area of non-essential personnel.

• PPE Upgrade: Wear N95 or P100 respirator.[2] Powder inhalation is the fastest route to systemic toxicity.[2]

• No Dry Sweeping: Do NOT use a brush/dustpan.[2] This generates aerosols.[2]

• Technique: Cover the spill with wet paper towels (water or ethanol) to dampen the powder.[2] Scoop the wet slurry into a waste jar.

Wet Spill (Solution)

• Absorb: Use a chemically inert absorbent (vermiculite or spill pads).[2]

• Decontaminate: Wash the surface with a surfactant (soap) and water solution.[2]

  • Note: Do not use bleach immediately unless necessary, as it may react with organic solvents in the mixture.[1][2]

• Disposal: All cleanup materials (pads, gloves) are now Hazardous Waste .[2]

Regulatory Compliance (US/EU Context)

• RCRA (USA): While not explicitly P-listed or U-listed, the generator must determine if the waste exhibits toxicity characteristics.[1] Best Practice: Classify as "Non-RCRA Regulated Hazardous Waste" but manage via a vendor approved for pharmaceutical incineration.[2]

• Sewer Ban: Under no circumstances can this be discharged to the sewer (POTW).[2] Conventional water treatment does not guarantee the breakdown of the valproate moiety, posing risks to aquatic life.[1]

References

• European Medicines Agency (EMA). Valproic acid and its related substances: Assessment Report.[2] EMA/PRAC/612356/2018.[2] Link

• Occupational Safety and Health Administration (OSHA). Controlling Occupational Exposure to Hazardous Drugs.[2] OSHA Technical Manual, Section VI: Chapter 2.[2] Link

• U.S. Environmental Protection Agency (EPA). Management Standards for Hazardous Waste Pharmaceuticals.[2] 40 CFR Part 266 Subpart P. Link

• National Institute for Occupational Safety and Health (NIOSH). List of Antineoplastic and Other Hazardous Drugs in Healthcare Settings. (Valproic Acid listed as reproductive hazard).[2][3] Link

Sources

• 1. wku.edu [wku.edu]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. sds.edqm.eu [sds.edqm.eu]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

Personal protective equipment for handling 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate)

Topic: Personal Protective Equipment & Safe Handling: 2-Hydroxypropane-1,3-diyl bis(2-propylvalerate) Common Name: 1,3-Divalproin (Valproic Acid Impurity/Prodrug) CAS Registry Number: 115500-26-8 (General Valproin series reference) / Note: Often managed under Valproic Acid parent CAS 99-66-1 due to metabolic conversion.

Part 1: The Core Directive – Risk-Based Autonomy

The "Why" Before the "Wear" As researchers, we often treat impurities like 1,3-Divalproin as inert chromatographic markers. This is a critical error. This compound is a lipophilic diester of Valproic Acid (VPA). Unlike the sodium salt often found in pill form, this ester possesses enhanced lipophilicity, allowing it to penetrate the stratum corneum (outer skin layer) more efficiently than its ionic counterparts. Once absorbed, it metabolizes into Valproic Acid, a potent teratogen (Class 1A Reproductive Toxin) and hepatotoxin .

Your PPE strategy must therefore focus on preventing dermal absorption and aerosol inhalation . The standard "lab coat and single nitrile glove" approach is insufficient for handling concentrated lipophilic teratogens.

Part 2: Scientific Integrity & Logic (The Protocol)

Hazard Characterization & Causality

Hazard Class	Critical Effect	Mechanism of Action
Reproductive Toxicity	Neural Tube Defects (Spina Bifida)	Histone deacetylase (HDAC) inhibition; interference with folate metabolism during cell division.
Dermal Absorption	Systemic Bioavailability	The propylvalerate ester tails increase lipid solubility, facilitating passive transport across skin barriers.
Hepatotoxicity	Liver Failure	Mitochondrial inhibition via inhibition of fatty acid -oxidation.

The PPE Matrix: A Self-Validating System

Do not rely on generic safety charts. Use this matrix based on the state of matter and solvent context .

A. Hand Protection (The Critical Barrier)

• The Science: Valproate esters can swell or permeate standard latex and thin vinyl. While nitrile offers reasonable protection against the molecule itself, the solvent (often Methanol, DMSO, or DCM for chromatography) dictates the breakthrough time.

• Protocol:

  • Solid/Viscous Oil (Neat): Double-glove with Nitrile (minimum 5 mil) .

    • Validation: Inspect outer glove for crinkling (swelling) every 20 minutes.

  • Solution (Organic Solvents): Laminate (Silver Shield/4H) liners under Nitrile outer gloves.

    • Why: Laminates provide >480 min breakthrough time for aggressive solvents that carry the teratogen through nitrile.

B. Respiratory Protection

• The Science: VPA derivatives have low vapor pressure at room temperature but form invisible aerosols during weighing or sonication.

• Protocol:

  • Primary: Certified Chemical Fume Hood (Face velocity: 80–100 fpm).

  • Secondary (if hood unavailable/cleaning spills): Full-face respirator with P100 (HEPA) + Organic Vapor (OV) cartridges. Surgical masks provide zero protection.

C. Body & Ocular Defense [1]

• Eyes: Chemical Splash Goggles (indirect venting). Safety glasses are insufficient for liquids that can run down the forehead.

• Body: Tyvek® Lab Coat (or impervious sleeve covers).

  • Causality: Cotton lab coats absorb lipophilic liquids, holding the teratogen against the skin/clothing for hours. Tyvek repels it.

Operational Workflow: From Storage to Waste

Step 1: Engineering Control Verification

• Check fume hood flow monitor.

• Place an absorbent pad (plastic-backed) on the work surface. This captures micro-droplets and allows for easy disposal as solid waste.

Step 2: Weighing & Transfer (The High-Risk Moment)

• Technique: If the substance is a viscous oil (common for this ester), do not attempt to pour. Use a positive-displacement pipette or a disposable glass Pasteur pipette.

• Static Control: If solid, use an anti-static gun to prevent powder dispersal.

Step 3: Decontamination

• Solvent Choice: Do not use water initially. The ester is hydrophobic.

• Protocol: Wipe surfaces with Ethanol (70%) or Methanol first to solubilize the ester, then follow with soap and water.

• Verification: UV light (if the impurity has a chromophore) or surface swab LC-MS verification for high-safety areas.

Step 4: Waste Disposal

• Classification: Treat as P-Listed equivalent (Acutely Hazardous Pharmaceutical Waste).

• Segregation: Do not mix with general solvent waste. Use a dedicated "Cytotoxic/Teratogenic" solid and liquid waste stream.

• Labeling: Must explicitly state "CONTAINS VALPROATE DERIVATIVES – TERATOGEN."

Part 3: Visualization & Formatting

Safe Handling Workflow Diagram

Caption: Decision matrix for PPE selection based on solvent presence, ensuring barrier integrity against lipophilic permeation.

References

• PubChem. (n.d.). Valproic Acid (Compound Summary).[2][3][4] National Library of Medicine. Retrieved March 7, 2026, from [Link]

• European Chemicals Agency (ECHA). (n.d.). Substance Information: Valproic acid - Reproductive Toxicity.[5][6] Retrieved March 7, 2026, from [Link]

• Occupational Safety and Health Administration (OSHA). (2016). Controlling Occupational Exposure to Hazardous Drugs. OSHA Technical Manual. Retrieved March 7, 2026, from [Link]

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• 3. paipharma.com [paipharma.com]
• 4. sds.edqm.eu [sds.edqm.eu]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. in.gov [in.gov]